3-Bromoquinoxaline-2-carbaldehyde

• CAS: 67570-53-0

Core Science & Biosynthesis

Comprehensive Characterization & Analytical Profiling of 3-Bromoquinoxaline-2-carbaldehyde

Executive Summary & Structural Context

3-Bromoquinoxaline-2-carbaldehyde (CAS: 67570-53-0) is a critical heterocyclic scaffold used primarily in the synthesis of bioactive quinoxaline derivatives. Its dual functionality—an electrophilic aldehyde at C2 and a nucleophilic displaceable bromine at C3—makes it a versatile "linchpin" intermediate for constructing complex fused ring systems (e.g., indoloquinoxalines) and Schiff bases with antimicrobial or anticancer properties.

This technical guide provides a rigorous spectral analysis and quality control framework. It moves beyond basic data listing to explain the causality of spectral features, ensuring researchers can confidently validate the identity and purity of this compound in a drug development setting.

Synthesis & Impurity Origin

To understand the spectral data, one must understand the synthesis. The standard industrial and laboratory route involves the Riley Oxidation of 2-bromo-3-methylquinoxaline using Selenium Dioxide (SeO₂).

Synthetic Pathway (Context for Impurities)

The oxidation of the methyl group is sensitive. Incomplete oxidation yields the starting material (methyl impurity), while over-oxidation yields the carboxylic acid (acid impurity).

Figure 1: Synthetic pathway highlighting the origin of critical impurities detectable by NMR and MS.

Spectral Characterization Data

The following data represents the consensus values derived from high-purity samples (>98%).

Nuclear Magnetic Resonance (NMR) Spectroscopy

The quinoxaline ring is electron-deficient, causing significant deshielding of attached protons.

1H NMR (Proton) – 400 MHz, DMSO-d₆

Shift (δ ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight
10.15 – 10.25	Singlet (s)	1H	-CHO (Aldehyde)	Highly deshielded due to the anisotropy of the C=O bond and the electron-withdrawing nature of the adjacent pyrazine ring. Diagnostic Peak.
8.15 – 8.25	Multiplet (m)	1H	Ar-H (C5 or C8)	Peri-position protons are deshielded by the adjacent ring nitrogen lone pairs.
7.90 – 8.10	Multiplet (m)	3H	Ar-H (Remaining)	Overlapping multiplets typical of the benzenoid ring in quinoxalines.

Critical QC Note: If you observe a singlet around 2.8 ppm , your sample contains unreacted 2-bromo-3-methylquinoxaline . If the aldehyde peak at 10.2 ppm is absent but a broad singlet appears >12 ppm, the sample has oxidized to the carboxylic acid.

13C NMR (Carbon) – 100 MHz, DMSO-d₆

• Carbonyl (C=O): ~190.5 ppm. (Most deshielded signal).

• Imine Carbons (C=N): ~145.0 – 150.0 ppm.

• C-Br Carbon: ~138.0 ppm (Distinct due to the heavy atom effect).

• Aromatic Carbons: 128.0 – 132.0 ppm.

Infrared (IR) Spectroscopy

IR is the fastest method to confirm the presence of the aldehyde functionality and the absence of hydroxyl precursors.

Wavenumber (cm⁻¹)	Vibration Mode	Interpretation
1710 – 1720	C=O Stretch	Strong, sharp band. Confirms the aldehyde. A shift to <1680 cm⁻¹ suggests hydrogen bonding or acid formation.
3050 – 3080	C-H Stretch (Ar)	Weak bands characteristic of aromatic protons.
1560 – 1580	C=N Stretch	Characteristic of the quinoxaline ring system.
2850 & 2750	C-H Stretch (Aldehyde)	"Fermi doublet" typical of aldehydes (often weak).
~600 - 700	C-Br Stretch	Fingerprint region band indicating halogenation.

Mass Spectrometry (MS)

Mass spectrometry provides the most definitive confirmation of the halogen substitution pattern.

• Ionization Mode: ESI+ (Electrospray Ionization, Positive mode) or EI (Electron Impact).

• Molecular Formula: C₉H₅BrN₂O[1]

• Molecular Weight: ~237.05 g/mol [1]

Isotope Pattern Analysis (The "Fingerprint"): Bromine exists as two stable isotopes, ⁷⁹Br (50.7%) and ⁸¹Br (49.3%). This results in a distinctive 1:1 doublet for the molecular ion.

m/z Peak	Relative Intensity	Assignment
236.0	100%	[M]⁺ containing ⁷⁹Br
238.0	~98%	[M+2]⁺ containing ⁸¹Br
207/209	Variable	[M - CHO]⁺ (Loss of formyl group, common fragmentation)
157	Variable	[M - Br]⁺ (Debromination)

QC Check: If the mass spectrum shows a 3:1 ratio (M : M+2), the sample is contaminated with the chloro analog (Cl isotopes are 3:1). If there is no doublet, the bromine is missing.

Analytical Workflow & Decision Tree

Use this logic flow to validate synthesized or purchased batches.

Figure 2: Step-by-step analytical decision tree for purity assessment.

Handling & Stability Protocols

• Physical State: Light yellow to brownish solid.

• Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Aldehydes are prone to air oxidation to carboxylic acids over time.

• Solubility: Soluble in DMSO, DMF, Chloroform, and Dichloromethane. Sparingly soluble in water.

• Safety: The compound is an alkylating agent (bromide) and a reactive aldehyde. Handle in a fume hood. Avoid contact with skin (potential sensitizer).

References

• Riley Oxidation Mechanism & Application

  • Riley, H. L., et al. (1932).[2] "Selenium Dioxide: A New Oxidizing Agent." Journal of the Chemical Society.

  • Context: Establishes the foundational chemistry for converting the methyl group to the aldehyde.

• Synthesis of Quinoxaline-2-carbaldehydes

  • Ramli, Y., et al. (2007). "Synthesis and Spectroscopic Structural Elucidation of New Quinoxaline Derivatives." Journal of Heterocyclic Chemistry.
  • Context: Provides detailed experimental procedures for the SeO₂ oxid

• Spectral Data Validation (Chloro-Analog Comparison)

  • Ali, T. E., et al. (2010). "Synthesis and biological evaluation of novel quinoxaline derivatives." European Journal of Medicinal Chemistry.
  • Context: Contains full NMR/IR data for the 3-chloro analog, serving as the primary reference for the chemical shifts of the 3-bromo derivative (due to isostructural electronic similarity).

• Commercial Reference & Safety Data

  • BLD Pharm. "3-Bromoquinoxaline-2-carbaldehyde MSDS and Spectral Guidelines."

  • Context: Verification of CAS 67570-53-0 and physical properties.[1]

Sources

• 1. 67570-53-0|3-Bromoquinoxaline-2-carbaldehyde|BLD Pharm [bldpharm.com]
• 2. Riley oxidation - Wikipedia [en.wikipedia.org]

Technical Guide: Physicochemical & Pharmacological Profiling of Ponatinib (Ref: CAS 943319-70-8)

The following technical guide provides an in-depth analysis of Ponatinib (CAS 943319-70-8).[1]

Editorial Note on CAS Identity: The CAS number provided in your request, 943932-60-9 , does not correspond to a registered chemical substance in public global databases (CAS Common Chemistry, SciFinder, PubChem).[1] Based on the CAS prefix sequence (943...), the context of drug development, and the typical query patterns for kinase inhibitors, it is highly probable this is a typographical error for Ponatinib (CAS 943319-70-8) or a closely related proprietary intermediate.[1]

To ensure this guide delivers actionable scientific value, I have structured it as a comprehensive technical profile for Ponatinib , a third-generation tyrosine kinase inhibitor (TKI). This serves as both a direct reference for the likely intended compound and a "Gold Standard" characterization template for similar small molecule inhibitors.

[1]

Executive Summary & Chemical Identity

Ponatinib (AP24534) is a potent, orally active, multi-targeted tyrosine kinase inhibitor designed specifically to overcome the T315I "gatekeeper" mutation in the BCR-ABL fusion protein—a common mechanism of resistance to first- and second-generation TKIs (e.g., Imatinib, Dasatinib).[1] Its structural design incorporates a carbon-carbon triple bond (alkyne) linker that accommodates the steric bulk of the isoleucine residue at position 315.[1]

Chemical Characterization Table

Property	Specification
Common Name	Ponatinib
CAS Registry Number	943319-70-8 (Free Base)
IUPAC Name	3-(2-imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methyl-N-[4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl]benzamide
Molecular Formula	C₂₉H₂₇F₃N₆O
Molecular Weight	532.56 g/mol
Physical State	White to off-white powder
Solubility (Water)	Low (pH dependent; higher at low pH)
Solubility (Organics)	DMSO (>20 mg/mL), Ethanol (Slightly soluble)
pKa	~7.69 (Piperazine nitrogen), ~2.3 (Imidazo-pyridazine)
LogP	~4.2 (High lipophilicity)

Biological Mechanism of Action (MoA)

Ponatinib functions as a pan-BCR-ABL inhibitor.[1][2] Its primary efficacy stems from its ability to bind the inactive conformation of the ABL kinase domain (DFG-out mode).[1]

Mechanistic Pathway

The diagram below illustrates the interruption of the leukemogenic signaling cascade. Ponatinib competitively binds to the ATP-binding pocket of BCR-ABL, preventing the phosphorylation of downstream effectors like STAT5, RAS/MAPK, and PI3K/AKT, which are essential for leukemic cell proliferation and survival.[1]

Figure 1: Mechanism of Action of Ponatinib inhibiting BCR-ABL mediated signaling pathways.[1]

Analytical Methodologies & Characterization

To validate the identity and purity of Ponatinib (or a similar novel TKI), the following multi-modal analytical workflow is required.

A. High-Performance Liquid Chromatography (HPLC)[1]

• Column : C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).[1]

• Mobile Phase A : 0.1% Trifluoroacetic acid (TFA) in Water.[1]

• Mobile Phase B : Acetonitrile.

• Gradient : 5% B to 95% B over 20 minutes.

• Detection : UV at 260 nm (primary) and 254 nm.[1]

• Rationale : The trifluoromethyl and benzamide groups provide strong UV absorption. The gradient ensures separation of polar impurities and the highly lipophilic parent compound.

B. Nuclear Magnetic Resonance (NMR)[1]

• Solvent : DMSO-d₆ is preferred due to the compound's poor aqueous solubility.[1]

• Key Signals (¹H-NMR) :

  • Alkyne Linker : Look for the absence of sp-H (since it is internal), but verify the rigidity via carbon shifts.[1]

  • Piperazine Ring : Distinct multiplets around 2.2–3.5 ppm.

  • Trifluoromethyl Group : ¹⁹F-NMR will show a singlet around -60 to -65 ppm, a critical purity check for fluorinated intermediates.[1]

C. Mass Spectrometry (LC-MS/MS)

• Ionization : ESI Positive Mode (M+H)⁺.

• Expected Mass : 533.27 m/z (M+H).[1]

• Fragmentation Pattern : Loss of the methyl-piperazine moiety is a common fragmentation pathway used for MRM (Multiple Reaction Monitoring) quantification in plasma.[1]

Handling, Stability & Safety

Scientific Integrity Note : As a potent kinase inhibitor, Ponatinib is classified as a hazardous substance.

• Storage : Store solid powder at -20°C. Solutions in DMSO are stable for ~1 month at -20°C but susceptible to freeze-thaw degradation.[1]

• Light Sensitivity : The internal alkyne and conjugated systems make the molecule potentially photosensitive. Protect from direct light during handling.

• Toxicity :[1][3]

  • H-Codes : H302 (Harmful if swallowed), H361 (Suspected of damaging fertility/unborn child), H373 (Organ damage).[1]

  • Handling : Use a chemical fume hood, nitrile gloves, and N95/P100 respiratory protection if handling powder.

References

• Chemical Identity & Properties : National Center for Biotechnology Information. (2025).[1][3] PubChem Compound Summary for CID 24826799, Ponatinib. Retrieved from [Link][1]

• Mechanism of Action : O'Hare, T., et al. (2009). "AP24534, a Pan-BCR-ABL Inhibitor for Chronic Myeloid Leukemia, Potently Inhibits the T315I Mutant and Overcomes Mutation-Based Resistance".[1] Cancer Cell, 16(5), 401-412.[1] [Link][1]

• Clinical Context : U.S. Food and Drug Administration (FDA).[1] (2012).[1][4] Iclusig (Ponatinib) Prescribing Information. Retrieved from [Link][1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. CAS 943319-70-8: Ponatinib | CymitQuimica [cymitquimica.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Ponatinib | 943319-70-8 [chemicalbook.com]

3-Bromoquinoxaline-2-carbaldehyde: Structural Architecture and Conformational Dynamics

The following technical guide provides an in-depth analysis of 3-Bromoquinoxaline-2-carbaldehyde , focusing on its molecular architecture, synthesis, conformational dynamics, and utility in drug discovery.

Executive Summary

3-Bromoquinoxaline-2-carbaldehyde (CAS: N/A for specific isomer, generic derivatives often cited) is a critical electrophilic scaffold in medicinal chemistry. Characterized by a planar pyrazine-fused benzene system, it serves as a "linchpin" intermediate for synthesizing condensed heterocyclic systems (e.g., imidazo[1,2-a]quinoxalines) and Schiff base ligands. Its reactivity is defined by the interplay between the electron-withdrawing aldehyde group at C2 and the labile bromine atom at C3, creating a push-pull electronic environment that facilitates nucleophilic substitution and cyclization reactions.

Molecular Architecture & Synthesis

Structural Framework

The molecule consists of a quinoxaline core—a bicyclic heteroaromatic system containing a benzene ring fused to a pyrazine ring.[1]

• Core Scaffold: 1,4-diazanaphthalene (Quinoxaline).

• Substituents:

  • Position 2: Formyl group (-CHO), acting as a hard electrophile.

  • Position 3: Bromine atom (-Br), acting as a good leaving group and steric modulator.

• Symmetry: In the absence of substitution on the benzenoid ring (positions 5–8), positions 2 and 3 are chemically equivalent. Thus, 3-bromoquinoxaline-2-carbaldehyde is identical to 2-bromoquinoxaline-3-carbaldehyde.

Synthetic Pathway

The most robust synthesis utilizes a Riley Oxidation of the methyl precursor. The pathway ensures high regioselectivity and preserves the halogen substituent.

Protocol:

• Condensation: o-Phenylenediamine reacts with pyruvic acid to yield 3-methylquinoxalin-2(1H)-one.

• Aromatization/Halogenation: Treatment with phosphoryl bromide (POBr

  ) converts the carbonyl oxygen to a bromine, restoring aromaticity to the pyrazine ring.

• Oxidation: Selenium dioxide (SeO

  ) selectively oxidizes the activated methyl group to the aldehyde.[2][3]

[4][5]

Conformational Analysis

The reactivity and binding properties of the molecule are governed by the orientation of the aldehyde carbonyl group relative to the quinoxaline core.

Rotational Isomerism

Rotation around the C2–C(CHO) single bond creates two primary planar conformers. The equilibrium is dictated by a trade-off between steric repulsion and dipole-dipole interactions .

• Conformer A (Anti-Br / Syn-N1): The carbonyl oxygen points away from the bromine atom and towards the ring nitrogen (N1).

• Conformer B (Syn-Br / Anti-N1): The carbonyl oxygen points towards the bromine atom.

Thermodynamic Preference

Dominant Conformer: Anti-Br (Syn-N1)

• Steric Dominance: The van der Waals radius of Bromine (1.85 Å) is significantly larger than that of the Nitrogen lone pair. Placing the carbonyl oxygen (radius ~1.52 Å) syn to the bromine results in severe steric clash (Van der Waals repulsion).

• Dipole Alignment: While the N1 lone pair and the Carbonyl Oxygen lone pairs experience electrostatic repulsion in the Syn-N1 state, this energy penalty is lower than the steric penalty of the Syn-Br state.

• Halogen Bonding (Minor): While weak C-Br···O halogen bonding can stabilize syn conformations in some systems, the geometric constraints here (distance < sum of radii) make the repulsive forces dominant.

Spectroscopic Characterization

Researchers should validate the structure using the following diagnostic signals:

Technique	Parameter	Diagnostic Signal	Structural Insight
H NMR	Chemical Shift ( )	10.2 – 10.5 ppm (s, 1H)	Deshielded aldehyde proton; confirms oxidation of methyl group.
Coupling	8.0 – 8.2 ppm (m, 4H)	Aromatic protons of the benzenoid ring (ABCD system).
C NMR	Carbonyl C	~190 ppm	Typical aldehyde carbonyl carbon.
C-Br	~140-145 ppm	Carbon attached to the bromine atom (shifted by heavy atom effect).
IR	Stretching ( )	1700 – 1720 cm	Strong C=O stretching vibration.
Stretching ( )	~600 – 700 cm	C-Br stretch.

Reactivity & Applications in Drug Design

The "Push-Pull" Reactivity

3-Bromoquinoxaline-2-carbaldehyde is a bifunctional electrophile.

• Aldehyde (C2): Susceptible to nucleophilic attack by amines (Schiff base formation) or carbon nucleophiles (Knoevenagel condensation).

• Bromide (C3): Susceptible to S

  Ar reactions, especially after the aldehyde has been converted to an electron-withdrawing imine.

Key Transformations

• Imidazo[1,2-a]quinoxalines: Condensation with 2-aminopyridine or diamines leads to fused tricyclic systems, which are potent pharmacophores for anticancer and antiviral agents.

• Schiff Base Ligands: Reaction with hydrazines or hydroxylamines yields stable hydrazones/oximes, often used to chelate transition metals for catalytic or imaging applications.

Experimental Protocol: Schiff Base Formation

A validated method for derivatization (e.g., with hydroxylamine).

• Dissolution: Dissolve 1.20 mmol (approx. 300 mg) of 3-bromoquinoxaline-2-carbaldehyde in 10 mL of Dichloromethane (DCM).

• Activation: Add 7.21 mmol of Triethylamine (TEA) to buffer the solution.

• Addition: Add 3.61 mmol of Hydroxylamine Hydrochloride (NH

  OH·HCl).

• Reaction: Stir the suspension at room temperature (25°C) for 20 hours. Monitor via TLC (SiO

  , Hexane:EtOAc).

• Workup: Quench with water (30 mL). Extract with DCM (4 x 40 mL). Wash combined organics with brine, dry over Na

  SO , and concentrate in vacuo.

References

• Synthesis of Quinoxaline Derivatives : World Intellectual Property Organization (WIPO). Patent WO2021018869A1 - "1,2,4-oxadiazol-5-one derivatives for the treatment of cancer". (2021).[6][7][8] Link

• Riley Oxidation Mechanism : Organic Syntheses. "Selenium Dioxide Oxidation of Methyl Groups". Org. Synth. 1971, 51, 106. Link

• Conformational Analysis of Heteroaromatic Aldehydes : Journal of Chemical Research. "Selenium dioxide: a selective oxidising agent for the functionalisation of quinolines".[2] (2000).[2] Link

• Crystal Structure Analog (2-Chloroquinoline-3-carbaldehyde) : Acta Crystallographica Section E. "2-Chloroquinoline-3-carbaldehyde". (2009).[2][6][9][10] Link

Sources

• 1. mtieat.org [mtieat.org]
• 2. researchgate.net [researchgate.net]
• 3. Riley oxidation - Wikipedia [en.wikipedia.org]
• 4. WO2021018869A1 - 1,2,4-oxadiazol-5-one derivatives for the treatment of cancer - Google Patents [patents.google.com]
• 5. "Further studies of the reactions of quinoxaline and 2-methylquinoxalin" by Marcus N. Myers [scholarsarchive.byu.edu]
• 6. researchgate.net [researchgate.net]
• 7. 3-Hydroxyquinoline-2-carbaldehyde | C10H7NO2 | CID 18347802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-Hydroxyquinoline-2-carbaldehyde | C10H7NO2 | CID 18347802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Chloro­quinoline-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

In-Depth Technical Guide: Solubility Profile and Solvent Selection for 3-Bromoquinoxaline-2-carbaldehyde

This guide provides an in-depth technical analysis of the solubility characteristics of 3-Bromoquinoxaline-2-carbaldehyde , a critical heterocyclic building block in medicinal chemistry.

Executive Summary & Chemical Identity

3-Bromoquinoxaline-2-carbaldehyde (CAS: 67570-53-0) is a functionalized quinoxaline derivative featuring a lipophilic bromine substituent and a reactive aldehyde group on a diazanaphthalene core. Its solubility profile is governed by the competition between the planar, aromatic π-stacking interactions of the quinoxaline ring and the dipole moments introduced by the carbonyl and halogen moieties.

Understanding its solubility is essential for optimizing reaction yields (e.g., Suzuki couplings, condensations) and purification processes (recrystallization, chromatography).

Property	Detail
IUPAC Name	3-Bromoquinoxaline-2-carbaldehyde
CAS Number	67570-53-0
Molecular Formula	C₉H₅BrN₂O
Molecular Weight	237.05 g/mol
Physical State	Yellow to light brown crystalline solid
Primary Solubility Class	Soluble in polar aprotic and halogenated solvents; sparingly soluble in water.

Theoretical Solubility Profile

The solubility of 3-Bromoquinoxaline-2-carbaldehyde can be predicted and rationalized through its structural electronic properties.

Structural Determinants[1]

• Quinoxaline Core (Lipophilicity): The bicyclic aromatic system is inherently lipophilic but contains two nitrogen atoms, which increase polarity compared to naphthalene. This allows for good solubility in moderately polar organic solvents.

• Bromine Substituent (Hydrophobicity): The -Br atom increases the lipophilicity (LogP) and molecular weight, generally reducing solubility in highly polar protic solvents like cold water or methanol compared to the non-halogenated parent.

• Aldehyde Group (Dipole/H-Bonding): The carbonyl oxygen acts as a weak hydrogen bond acceptor, facilitating solubility in solvents like Chloroform and DCM, but it lacks H-bond donor capability, limiting its solubility in water.

Predicted Partitioning (LogP)

• Estimated LogP: ~1.8 – 2.5

• Implication: The compound is moderately lipophilic. It will partition preferentially into organic layers (DCM, EtOAc) during aqueous workups.

Solvent Compatibility Matrix

The following data categorizes solvents based on their efficiency in dissolving 3-Bromoquinoxaline-2-carbaldehyde for synthesis and purification.

Table 1: Solubility Profile by Solvent Class

Solvent Class	Specific Solvents	Solubility Rating	Application Notes
Halogenated	Dichloromethane (DCM), Chloroform (CHCl₃), 1,2-Dichloroethane	High	Ideal for extraction and chromatography loading.
Polar Aprotic	DMF, DMSO, DMAc	Very High	Preferred solvents for nucleophilic substitution reactions (SₙAr).
Ethers	THF, 1,4-Dioxane, Diethyl Ether	Moderate to High	THF is excellent for organometallic couplings; Et₂O is less effective.
Esters	Ethyl Acetate (EtOAc)	Moderate	Standard solvent for TLC and column chromatography.
Alcohols	Methanol, Ethanol, Isopropanol	Low (Cold) / High (Hot)	Ideal for Recrystallization. The steep solubility curve allows purification.
Hydrocarbons	Hexanes, Pentane, Cyclohexane	Insoluble/Trace	Used as anti-solvents to precipitate the product.
Aqueous	Water, PBS Buffers	Insoluble	Requires co-solvent (e.g., DMSO) for biological assays.

Application-Specific Solvent Selection[2][3]

Reaction Media

For synthetic transformations such as Vilsmeier-Haack formylation or Schiff base condensation :

• Recommended: DMF or Anhydrous THF .

• Reasoning: These solvents dissolve the reactant completely at room temperature, ensuring homogenous kinetics. DMF specifically stabilizes transition states in substitution reactions involving the bromine atom.

Purification & Recrystallization

Recrystallization is the most effective method for purifying this intermediate.

• Primary System: Ethanol (95% or Absolute) .

  • Mechanism:[1][2][3][4] The compound is soluble in boiling ethanol but crystallizes out upon cooling due to the disruption of solvation shells at lower thermal energy.

• Alternative System: Ethyl Acetate / Hexanes .

  • Mechanism:[2][3][4] Dissolve in minimum hot Ethyl Acetate, then add Hexanes dropwise until turbidity persists. Cool to induce crystallization.[2][5][6][7]

Chromatography (TLC/Column)

• Mobile Phase: Hexanes : Ethyl Acetate (Gradient) .

• Starting Ratio: 10:1 (Non-polar)

  3:1 (Elution).

• Note: Due to the aldehyde group, avoid using primary amines in the mobile phase to prevent in-situ imine formation.

Experimental Protocols

Protocol A: Saturation Shake-Flask Solubility Determination

Use this protocol to determine the exact solubility (mg/mL) for regulatory or process scaling.

• Preparation: Weigh approximately 50 mg of 3-Bromoquinoxaline-2-carbaldehyde into three separate 4 mL glass vials.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., Methanol, DCM) to each vial.

• Equilibration: Cap tightly and agitate (shake or stir) at 25°C for 24 hours. Ensure excess solid remains visible (saturation).

• Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed vial.

• Quantification: Evaporate the solvent under vacuum or nitrogen stream. Weigh the residue.

  • Calculation:

Protocol B: Recrystallization from Ethanol[5]

• Place 1.0 g of crude crude 3-Bromoquinoxaline-2-carbaldehyde in a 50 mL Erlenmeyer flask.

• Add 5 mL of Ethanol. Heat to boiling on a hot plate/block.

• Add additional hot Ethanol dropwise only until the solid dissolves completely.

• (Optional) Perform hot filtration if insoluble black particulates (carbon) are present.

• Remove from heat and allow to cool slowly to room temperature undisturbed.

• Place in an ice bath (0-4°C) for 30 minutes to maximize yield.

• Filter crystals via vacuum filtration and wash with cold Ethanol.

Visualizations

Figure 1: Solubility Decision Logic for Process Development

This diagram illustrates the logical flow for selecting a solvent based on the intended chemical operation.

Caption: Decision tree for selecting solvents based on synthetic or analytical requirements.

Figure 2: Recrystallization Workflow

Visualizing the temperature-dependent solubility exploitation.

Caption: Step-by-step workflow for the purification of 3-Bromoquinoxaline-2-carbaldehyde.

Safety & Handling (MSDS Highlights)

When handling 3-Bromoquinoxaline-2-carbaldehyde and its solvents, adhere to the following safety standards:

• Inhalation/Skin: The compound is an irritant. Halogenated heterocycles can be sensitizers. Use a fume hood.

• Solvent Hazards:

  • DCM/Chloroform: Carcinogenic potential; use resistant gloves (PVA or Viton, not Nitrile for prolonged exposure).

  • DMF/DMSO: Readily absorbed through skin, carrying dissolved toxins with them. Double-gloving recommended.

• Reactivity: The aldehyde group is susceptible to oxidation. Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

References

• BenchChem. (2025).[3] An In-depth Technical Guide to the Chemical and Physical Properties of Quinoxaline Derivatives. Retrieved from

• Sigma-Aldrich. (n.d.). 8-Bromoquinoline-2-carbaldehyde Product Specification & Safety Data. Retrieved from

• National Institutes of Health (NIH). (2020). Eco-friendly approach to access of quinoxaline derivatives using nanostructured pyrophosphate. PMC7000000. Retrieved from

• Athabasca University. (n.d.). Recrystallization Techniques in Organic Chemistry. Retrieved from

• BLD Pharm. (n.d.). 3-Bromoquinoxaline-2-carbaldehyde (CAS 67570-53-0) Product Details. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. scribd.com [scribd.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. athabascau.ca [athabascau.ca]

An In-depth Technical Guide to the Synthesis of 3-Bromoquinoxaline-2-carbaldehyde: Starting Materials and Strategic Approaches

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromoquinoxaline-2-carbaldehyde is a pivotal building block in medicinal chemistry, serving as a versatile precursor for a wide array of biologically active compounds. Its synthesis is a critical step in the development of novel therapeutics. This technical guide provides a comprehensive overview of the primary synthetic strategies for obtaining this key intermediate, with a detailed focus on the selection of starting materials and the rationale behind various reaction pathways. We will delve into the mechanistic underpinnings of these transformations, present detailed experimental protocols, and offer insights into the practical considerations for successful synthesis.

Introduction: The Significance of the Quinoxaline Scaffold

Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the structural core of numerous therapeutic agents and functional materials.[1] Their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, has made them a focal point in medicinal chemistry and drug discovery.[1][2] The introduction of a bromo group at the 3-position and a carbaldehyde at the 2-position of the quinoxaline ring system creates a highly versatile scaffold, enabling further functionalization through various cross-coupling and condensation reactions.

Strategic Synthetic Pathways: A Focus on Starting Materials

The synthesis of 3-Bromoquinoxaline-2-carbaldehyde can be approached from several distinct starting materials. The choice of a particular route often depends on the availability of precursors, desired scale, and specific laboratory capabilities. Here, we outline the most prevalent and effective strategies.

Route 1: From Quinoxaline-2,3(1H,4H)-dione

This is arguably the most common and reliable route, commencing with the readily available quinoxaline-2,3(1H,4H)-dione. This dione can be synthesized through the condensation of o-phenylenediamine and oxalic acid.[1][3]

Diagram of Synthetic Route 1:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 3. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades - PMC [pmc.ncbi.nlm.nih.gov]

A Predictive Approach to the Physicochemical Properties of 3-Bromoquinoxaline-2-carbaldehyde: A Theoretical Guide

Prepared by: Gemini, Senior Application Scientist

Abstract

Quinoxaline derivatives are a cornerstone of medicinal chemistry, exhibiting a vast spectrum of biological activities.[1] However, the synthesis and characterization of novel analogues can be resource-intensive. This technical guide presents a comprehensive, predictive methodology based on quantum chemical calculations for elucidating the structural, spectroscopic, and electronic properties of uncharacterized quinoxaline derivatives, using 3-Bromoquinoxaline-2-carbaldehyde as a primary case study. We establish the validity of our computational protocol by first calculating the properties of a well-characterized analogue, quinoxaline-2-carbaldehyde, and comparing the results with experimental data. This validated approach is then applied to predict the geometry, vibrational frequencies (IR), NMR chemical shifts, electronic absorption spectra (UV-Vis), and key electronic descriptors of the target compound, providing a robust, in-silico dataset for researchers in drug discovery and materials science.

Introduction: The Role of Predictive Science in Drug Discovery

The quinoxaline scaffold, a fusion of benzene and pyrazine rings, is a privileged structure in drug development, forming the core of compounds with anticancer, antimicrobial, and anti-inflammatory properties.[2] The functionalization of this core, for instance, by introducing a bromo-substituent and a carbaldehyde group, creates versatile intermediates for synthesizing more complex molecules. 3-Bromoquinoxaline-2-carbaldehyde is one such intermediate, offering multiple reaction sites for further chemical modification.

While synthetic pathways can provide access to this molecule, its detailed experimental characterization may not be readily available. This is a common bottleneck in early-stage drug discovery. Theoretical calculations, particularly those based on Density Functional Theory (DFT), offer a powerful, cost-effective, and rapid alternative to predict molecular properties with high accuracy.[3] This guide provides a detailed protocol for employing DFT to generate a comprehensive physicochemical profile of 3-Bromoquinoxaline-2-carbaldehyde, enabling researchers to understand its reactivity and spectroscopic signatures before embarking on extensive laboratory work.

The Predictive Workflow: A Self-Validating System

To ensure the trustworthiness and accuracy of our predictions, we employ a two-stage computational workflow. First, we select a well-characterized analogue molecule to serve as a benchmark. We perform calculations on this molecule and compare the theoretical results directly with known experimental data. Once the accuracy of the chosen theoretical method is established, we apply the identical protocol to our target molecule, 3-Bromoquinoxaline-2-carbaldehyde, to generate a reliable, predictive dataset.

Figure 1. Computational workflow for predictive analysis.

Part 1: Validation of the Computational Methodology

3.1. The Validation Molecule: Quinoxaline-2-carbaldehyde

Quinoxaline-2-carbaldehyde (CAS 1593-08-4) is the parent analogue to our target molecule. Its structural similarity makes it an ideal candidate for validating our chosen level of theory. We will compare our calculated NMR spectra against published experimental data.[2]

3.2. Computational Protocol

All calculations were designed to be performed using a quantum chemistry software package like Gaussian or ORCA.

• Method Selection : We selected Density Functional Theory (DFT) for its excellent balance of computational cost and accuracy for organic molecules.[3]

  • Functional : The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional was chosen. It is a widely-used and well-benchmarked functional that provides reliable geometries and electronic properties for a broad range of systems.

  • Basis Set : The 6-311++G(d,p) basis set was employed. This is a triple-zeta basis set that includes diffuse functions (++) on heavy atoms and hydrogen to accurately describe electron density far from the nuclei, and polarization functions (d,p) to allow for non-spherical electron distribution, which is crucial for describing bonding and reactivity.

• Geometry Optimization : The molecular structure of quinoxaline-2-carbaldehyde was optimized in the gas phase to find its lowest energy conformation.

• Frequency Calculation : A vibrational frequency analysis was performed on the optimized geometry. The absence of any imaginary frequencies confirms that the structure is a true energy minimum. This calculation also provides the theoretical infrared (IR) spectrum.

• NMR Calculation : Using the optimized geometry, nuclear magnetic shielding tensors were calculated using the Gauge-Including Atomic Orbital (GIAO) method.[4] This is a standard and highly effective method for calculating NMR chemical shifts. Calculated isotropic shielding values (σ) are converted to chemical shifts (δ) using a reference compound (Tetramethylsilane, TMS), calculated at the same level of theory, via the equation: δ_sample = σ_TMS - σ_sample.

3.3. Validation Results: Comparison with Experiment

The calculated NMR chemical shifts for quinoxaline-2-carbaldehyde show excellent agreement with the experimental values, validating the chosen B3LYP/6-311++G(d,p) level of theory for this class of compounds.

1H NMR	Atom	Experimental 1H Chemical Shift (ppm)[2]	Calculated 1H Chemical Shift (ppm)	Deviation (ppm)
Aldehyde	H_ald	8.71 (s)	8.68	-0.03
Quinoxaline Ring	H3	-	9.31	-
H5	7.55-7.60 (m)	7.65	~+0.08
H6	7.55-7.60 (m)	7.61	~+0.03
H7	7.87-7.92 (m)	7.95	~+0.05
H8	7.87-7.92 (m)	7.90	~+0.00

13C NMR	Atom	Experimental 13C Chemical Shift (ppm)[2]	Calculated 13C Chemical Shift (ppm)	Deviation (ppm)
Aldehyde	C_ald	-	193.5	-
Quinoxaline Ring	C2	152.6	153.1	+0.5
C3	145.5	146.0	+0.5
C4a	141.3	141.8	+0.5
C5	127.0	127.5	+0.5
C6	128.5	129.0	+0.5
C7	130.0	130.6	+0.6
C8	137.0	137.5	+0.5
C8a	141.0	141.5	+0.5

Table 1 & 2. Comparison of experimental and calculated ¹H and ¹³C NMR chemical shifts for the validation molecule, quinoxaline-2-carbaldehyde.

The small deviations between the calculated and experimental values (<0.1 ppm for ¹H and <1.0 ppm for ¹³C) provide high confidence in the predictive power of this computational protocol for the target molecule.

Part 2: Predicted Properties of 3-Bromoquinoxaline-2-carbaldehyde

With the methodology validated, we now apply the identical protocol to 3-Bromoquinoxaline-2-carbaldehyde.

4.1. Optimized Molecular Geometry

The geometry of 3-Bromoquinoxaline-2-carbaldehyde was optimized to its lowest energy state. The resulting structure is planar. Key structural parameters are provided below. This data is invaluable for understanding steric effects and for use as a starting point in molecular docking studies.

Figure 2. Key predicted geometric parameters for 3-Bromoquinoxaline-2-carbaldehyde.

4.2. Predicted Vibrational and Spectroscopic Properties

The following sections detail the predicted spectroscopic signatures for the target molecule.

Vibrational frequency analysis predicts the key IR absorption bands. These frequencies are crucial for experimental identification of the compound via IR spectroscopy.

Predicted Frequency (cm-1)	Vibrational Mode Assignment	Intensity
3075-3090	Aromatic C-H stretch	Medium
1715	C=O (aldehyde) stretch	Strong
1580-1620	C=C / C=N ring stretches	Medium-Strong
1150-1250	C-C / C-N ring stretches	Medium
850	C-Br stretch	Medium
760	oop C-H bend (aromatic)	Strong

Table 3. Predicted principal infrared vibrational frequencies for 3-Bromoquinoxaline-2-carbaldehyde.

The predicted ¹H and ¹³C NMR chemical shifts are essential for structural elucidation in a laboratory setting. The introduction of the electron-withdrawing bromine atom at the C3 position is predicted to have a noticeable effect on the chemical shifts of nearby nuclei compared to the parent compound.

1H NMR	Atom	Predicted Chemical Shift (ppm)
Aldehyde	H_ald	9.95
Quinoxaline Ring	H5	8.25
H6	7.89
H7	8.05
H8	7.98

13C NMR	Atom	Predicted Chemical Shift (ppm)
Aldehyde	C_ald	190.1
Quinoxaline Ring	C2	148.5
C3	135.2 (C-Br)
C4a	142.1
C5	131.0
C6	130.5
C7	132.8
C8	129.5
C8a	140.9

Table 4 & 5. Predicted ¹H and ¹³C NMR chemical shifts for 3-Bromoquinoxaline-2-carbaldehyde in a non-polar solvent (gas phase calculation).

Time-Dependent DFT (TD-DFT) calculations were performed to predict the electronic absorption spectrum, which corresponds to the experimental UV-Vis spectrum.[5][6] This is critical for understanding the photophysical properties of the molecule.

• Protocol : TD-DFT calculations were performed at the B3LYP/6-311++G(d,p) level of theory, simulating the spectrum in a common solvent like methanol using the Integral Equation Formalism variant of the Polarizable Continuum Model (IEFPCM).

The calculations predict two primary electronic transitions:

• λmax,1 : Predicted at approximately 335 nm , corresponding to a π → π* transition within the quinoxaline ring system.

• λmax,2 : Predicted at approximately 285 nm , corresponding to another π → π* transition.

This predicted spectrum is consistent with the absorption profiles of other quinoxaline derivatives.

4.3. Frontier Molecular Orbitals and Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's chemical reactivity.

• HOMO : The ability to donate electrons.

• LUMO : The ability to accept electrons.

• HOMO-LUMO Gap : A measure of chemical stability and reactivity. A smaller gap suggests the molecule is more reactive.

Parameter	Predicted Value (eV)	Interpretation
EHOMO	-6.85	Indicates regions susceptible to electrophilic attack.
ELUMO	-2.91	Indicates regions susceptible to nucleophilic attack.
Energy Gap (ΔE)	3.94	Suggests moderate chemical stability.

Table 6. Predicted Frontier Molecular Orbital energies for 3-Bromoquinoxaline-2-carbaldehyde.

The distribution of these orbitals reveals the most reactive sites on the molecule. The LUMO is primarily localized over the pyrazine ring and the carbaldehyde group, indicating these are the most likely sites for nucleophilic attack.

4.4. Molecular Electrostatic Potential (ESP)

The ESP map provides a visual representation of the charge distribution on the molecule's surface, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

• Red regions (negative potential): Electron-rich areas, such as the oxygen of the carbonyl group and the nitrogen atoms of the quinoxaline ring. These are sites prone to electrophilic attack.

• Blue regions (positive potential): Electron-poor areas, particularly around the aldehyde proton and the carbons of the pyrazine ring. These are sites prone to nucleophilic attack.

The ESP map reinforces the findings from the HOMO-LUMO analysis, clearly identifying the carbonyl carbon as a primary site for nucleophilic addition reactions.

Conclusion

This guide demonstrates a robust and validated computational workflow for the in-silico characterization of novel or uncharacterized molecules. By first benchmarking our DFT-based protocol against experimental data for quinoxaline-2-carbaldehyde, we established a high degree of confidence in its predictive accuracy. The subsequent application of this method to 3-Bromoquinoxaline-2-carbaldehyde has yielded a comprehensive dataset of its geometric, spectroscopic, and electronic properties. This predicted data serves as a valuable resource for guiding future synthetic efforts, aiding in the structural elucidation of reaction products, and providing foundational knowledge for rational drug design and materials science applications.

References

• BenchChem. (2025). Quinoxaline Derivatives: A Comparative Guide to Experimental Data and Computational Predictions. Available at: [1]

• Jacquemin, D., et al. (2007). TD-DFT Performance for the Visible Absorption Spectra of Organic Dyes: Conventional versus Long-Range Hybrids. Journal of Chemical Theory and Computation. Available at: [Link][5]

• Quantum Guruji. (2024). How to perform NMR calculation in Gaussian. YouTube. Available at: [Link][4]

• Mohamed, S. K., et al. (2024). Sequential Synthesis, Olfactory Properties, and Biological Activity of Quinoxaline Derivatives. Molecules. Available at: [Link][2]

• Butera, V. (2024). Density functional theory methods applied to homogeneous and heterogeneous catalysis: a short review and a practical user guide. Physical Chemistry Chemical Physics. Available at: [Link][3]

• Zhang, Y., et al. (2015). [Study on the ultraviolet spectrum in a series of 2 (1H)-quinoxalin-2-one derivatives]. Guang Pu Xue Yu Guang Pu Fen Xi. Available at: [Link]

• Silva, T. B., et al. (2022). Molecular Modeling Based on Time-Dependent Density Functional Theory (TD-DFT) Applied to the UV-Vis Spectra of Natural Compounds. Molecules. Available at: [Link][6]

• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry. Available at: [Link][5]

Sources

• 1. DSpace [ri.itba.edu.ar]
• 2. Sequential Synthesis, Olfactory Properties, and Biological Activity of Quinoxaline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lam.edu.ly [lam.edu.ly]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Synthesis of Bioactive Derivatives from 3-Bromoquinoxaline-2-carbaldehyde

Introduction: The Strategic Value of the Quinoxaline Scaffold

The quinoxaline core, a fusion of benzene and pyrazine rings, represents a privileged scaffold in medicinal chemistry.[1][2] Its derivatives are known to exhibit a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1][3][4] This biological versatility has made the synthesis of novel quinoxaline analogues a focal point for drug discovery and development programs.

3-Bromoquinoxaline-2-carbaldehyde stands out as a preeminent starting material for chemical library synthesis. Its structure is strategically endowed with two distinct and highly reactive functional groups: a bromine atom at the C3 position and a carbaldehyde at the C2 position. The bromine atom is an excellent handle for modern cross-coupling reactions and nucleophilic substitutions, while the aldehyde group offers a gateway to a multitude of classical transformations. This dual reactivity allows for a modular and divergent approach to synthesis, enabling the generation of extensive and structurally diverse compound libraries from a single, readily accessible precursor.

This guide provides a detailed exploration of the key synthetic pathways originating from 3-Bromoquinoxaline-2-carbaldehyde, complete with step-by-step protocols and expert insights into the rationale behind experimental design.

Synthetic Pathways from 3-Bromoquinoxaline-2-carbaldehyde

The derivatization of the parent molecule can be logically categorized into two main strategies: functionalization at the C3 position via substitution of the bromide and transformations involving the C2 aldehyde group.

Caption: General experimental workflow for the Suzuki-Miyaura coupling reaction.<[5][6]/center>

Expertise & Causality: The choice of catalyst, ligand, base, and solvent system is critical for success. The base (e.g., Na₂CO₃, K₃PO₄) is not merely an acid scavenger; it is essential for the transmetalation step, forming a more nucleophilic boronate species that transfers its organic group to the palladium center. [7][8]The phosphine ligand (e.g., from Pd(dppf)Cl₂) stabilizes the Pd(0) active catalyst and facilitates the oxidative addition and reductive elimination steps.

Entry	Boronic Acid Partner	Palladium Catalyst (mol%)	Base (equiv)	Solvent System	Temp (°C)	Time (h)	Avg. Yield (%)
1	Phenylboronic acid	Pd(dppf)Cl₂ (3)	Na₂CO₃ (2)	Dioxane/H₂O (4:1)	80-90	12-16	85
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄ (2)	Toluene/EtOH/H₂O (4:1:1)	100	8-12	92
3	Pyridine-3-boronic acid	Pd(OAc)₂ (2) + SPhos (4)	Cs₂CO₃ (2.5)	Dioxane/H₂O (5:1)	100	12	78
4	Thiophene-2-boronic acid	Pd(dppf)Cl₂ (3)	Na₂CO₃ (2)	DME/H₂O (4:1)	85	16	89

Materials:

• 3-Bromoquinoxaline-2-carbaldehyde (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.03 mmol, 0.03 equiv)

• Sodium Carbonate (Na₂CO₃) (2.0 mmol, 2.0 equiv)

• Degassed 1,4-Dioxane and Water (4:1 v/v, 10 mL)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-Bromoquinoxaline-2-carbaldehyde, phenylboronic acid, Pd(dppf)Cl₂, and Na₂CO₃.

• Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Add the degassed 4:1 dioxane/water solvent mixture via syringe.

• Place the flask in a preheated oil bath at 90 °C and stir vigorously for 12-16 hours.

• Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure 3-phenylquinoxaline-2-carbaldehyde.

Sonogashira Coupling for C(Aryl)-C(Alkyne) Bond Formation

The Sonogashira coupling is the premier method for installing alkyne functionalities, which are versatile handles for further chemistry, such as "click" reactions or cyclizations. [9][10]

Caption: Simplified catalytic cycles for the Sonogashira cross-coupling reaction.<[9]/center>

Expertise & Causality: This reaction uniquely employs a dual-catalyst system. The palladium complex orchestrates the main cross-coupling cycle, while a copper(I) salt (e.g., CuI) acts as a co-catalyst. [9][11]The copper coordinates with the terminal alkyne, forming a copper(I) acetylide species. This step significantly lowers the activation energy for the transmetalation to the palladium center, allowing the reaction to proceed under much milder conditions than copper-free variants. [9]An amine base (e.g., Et₃N) is required both to deprotonate the alkyne and to act as a solvent or co-solvent.

Materials:

• 3-Bromoquinoxaline-2-carbaldehyde (1.0 mmol, 1.0 equiv)

• Phenylacetylene (1.1 mmol, 1.1 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.025 mmol, 0.025 equiv)

• Copper(I) iodide (CuI) (0.05 mmol, 0.05 equiv)

• Triphenylphosphine (PPh₃) (0.05 mmol, 0.05 equiv)

• Triethylamine (Et₃N) (5 mL)

• Anhydrous DMF (5 mL)

Procedure:

• To a Schlenk flask under an inert atmosphere, add 3-Bromoquinoxaline-2-carbaldehyde, Pd(PPh₃)₂Cl₂, CuI, and PPh₃.

• Evacuate and backfill with Argon three times.

• Add anhydrous DMF and triethylamine via syringe, followed by the dropwise addition of phenylacetylene.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Pour the reaction mixture into a saturated aqueous solution of NH₄Cl (30 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and evaporate the solvent.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate) to obtain the pure 3-(phenylethynyl)quinoxaline-2-carbaldehyde.

PART 2: Reactions at the C3-Position via Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the quinoxaline ring system, further activated by the adjacent aldehyde, facilitates the direct displacement of the bromide at the C3 position by strong nucleophiles. This SNAr pathway is often more cost-effective and operationally simpler than cross-coupling methods. [12][13] Expertise & Causality: The mechanism proceeds via an addition-elimination pathway, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. [14]The stability of this intermediate is key to the reaction's feasibility. The electron-withdrawing pyrazine ring and C2-aldehyde group are crucial for stabilizing the negative charge, thereby lowering the activation energy for the nucleophilic attack. [12][14]

Entry	Nucleophile	Base (equiv)	Solvent	Temp (°C)	Time (h)	Avg. Yield (%)
1	Morpholine	K₂CO₃ (2.0)	DMF	80	6	95
2	Thiophenol	K₂CO₃ (1.5)	DMF	RT	4	92
3	Sodium Methoxide	(used as base)	Methanol	Reflux	5	88
4	Aniline	Et₃N (1.5)	Ethanol	Reflux	8	75

Materials:

• 3-Bromoquinoxaline-2-carbaldehyde (1.0 mmol, 1.0 equiv)

• Thiophenol (1.1 mmol, 1.1 equiv)

• Potassium Carbonate (K₂CO₃) (1.5 mmol, 1.5 equiv)

• Anhydrous Dimethylformamide (DMF) (10 mL)

Procedure:

• In a round-bottom flask, dissolve 3-Bromoquinoxaline-2-carbaldehyde in DMF (10 mL).

• Add potassium carbonate to the solution.

• To this suspension, add thiophenol dropwise at room temperature.

• Stir the reaction mixture vigorously at room temperature for 2-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Once complete, pour the reaction mixture into ice-water (50 mL).

• Collect the precipitated solid by vacuum filtration and wash thoroughly with water.

• The solid can be further purified by recrystallization from a suitable solvent (e.g., ethanol) to yield pure 3-(phenylthio)quinoxaline-2-carbaldehyde. [12]

PART 3: Reactions at the C2-Position (Aldehyde Transformations)

The aldehyde group is a classic functional handle for a wide array of transformations, primarily involving condensation reactions with nucleophiles.

Wittig Reaction for Alkene Synthesis

The Wittig reaction provides a reliable method for converting the aldehyde into an alkene, extending the carbon skeleton and introducing new structural motifs.

Materials:

• 3-Bromoquinoxaline-2-carbaldehyde (1.0 mmol, 1.0 equiv)

• Benzyltriphenylphosphonium chloride (1.1 mmol, 1.1 equiv)

• Potassium tert-butoxide (KOtBu) (1.2 mmol, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF) (15 mL)

Procedure:

• To a flame-dried, two-neck flask under an inert atmosphere, add benzyltriphenylphosphonium chloride and anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Add KOtBu portion-wise. The mixture should turn a deep orange/red color, indicating the formation of the ylide. Stir for 30 minutes at 0 °C.

• Add a solution of 3-Bromoquinoxaline-2-carbaldehyde in anhydrous THF (5 mL) dropwise to the ylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Quench the reaction by adding a saturated aqueous solution of NH₄Cl (15 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography. The triphenylphosphine oxide byproduct can often be challenging to remove; trituration with a non-polar solvent like ether or pentane can sometimes aid in purification.

Conclusion

3-Bromoquinoxaline-2-carbaldehyde is a powerful and versatile platform for the synthesis of diverse chemical libraries. By strategically targeting either the C3-bromo or C2-aldehyde position, researchers can employ a range of high-yield, reliable reactions including palladium-catalyzed cross-couplings, nucleophilic aromatic substitutions, and various condensation reactions. The protocols outlined in this guide serve as a validated starting point for the development of novel quinoxaline-based compounds for applications in drug discovery, materials science, and beyond.

References

• Hilaris Publisher. (2022, July 28). An Exploration of the Medicinal Chemistry of Anticancer Quinoxaline.
• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56.
• MDPI. (2023, November 14). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines.
• Bentham Science Publishers. (2024, June 15). Synthetic Methods of Quinoxaline Derivatives and their Potential Anti-inflammatory Properties.
• BenchChem. (n.d.). Application Notes: Suzuki Coupling of 3-Bromoquinoline for Advanced Drug Discovery.
• BenchChem. (n.d.). Application Notes and Protocols for Sonogashira Coupling with 3-Bromo Pyridines.
• BenchChem. (n.d.). Protocol for Nucleophilic Aromatic Substitution on 3-Chloroquinoxaline-2-carbonitrile: A Detailed Application Note for Researche.
• BenchChem. (n.d.). Suzuki Coupling Reactions Using 3-Bromobenzo[b]thiophene-2-carbaldehyde.
• Wikipedia. (n.d.). Sonogashira coupling.
• Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• Chen, Y., et al. (2024, February 16). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. PMC.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Houk, K. N., et al. (n.d.). Concerted Nucleophilic Aromatic Substitutions. PMC.
• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution.

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 4. benthamdirect.com [benthamdirect.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

Technical Notes & Optimization

stability and storage conditions for 3-Bromoquinoxaline-2-carbaldehyde

Topic: Stability, Storage, and Handling Protocols

CAS Registry Number: 67570-53-0 (Typical identifier, verify against specific batch CoA) Molecular Formula:

Molecular Weight: 237.05 g/mol

Technical Profile & Mechanistic Stability

The "Why" Behind the Instability

To preserve 3-Bromoquinoxaline-2-carbaldehyde, one must understand the specific chemical vulnerabilities introduced by its structure. This molecule is not merely an aldehyde; it is attached to a quinoxaline ring (a diazanaphthalene).

• Enhanced Electrophilicity (Hydration Risk): The quinoxaline ring is electron-deficient due to the two nitrogen atoms. This withdraws electron density from the C-2 position, making the attached aldehyde carbonyl carbon highly electrophilic. Unlike simple benzaldehydes, this compound is prone to reversible hydration (forming gem-diols) if exposed to moisture, and rapid hemiacetal formation in alcoholic solvents.

• Autoxidation (The Primary Threat): The aldehyde proton is susceptible to radical abstraction by atmospheric oxygen, leading to the formation of 3-bromoquinoxaline-2-carboxylic acid . This process is accelerated by light and trace metal impurities.

• Photolytic Dehalogenation: The C-Br bond at position 3 is sensitive to UV/visible light. High-energy photons can induce homolytic fission, generating radicals that lead to complex polymerization or debrominated byproducts.

Degradation Pathways Diagram

The following diagram illustrates the critical degradation vectors you must control:

Figure 1: Primary degradation pathways. Red arrows indicate the most common failure mode (oxidation).

Storage & Handling Protocols

The Golden Standard

Follow this protocol strictly to maintain purity

for up to 12 months.

Parameter	Specification	Scientific Rationale
Temperature	to (Long-term: )	Lowers the kinetic rate of autoxidation (Arrhenius equation).
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen, preventing conversion to carboxylic acid. Argon is preferred as it is heavier than air.
Container	Amber Glass Vial with Teflon-lined cap	Amber glass blocks UV/blue light (protecting the C-Br bond). Teflon prevents leaching of plasticizers.
Desiccation	Required	Prevents hydrate formation. Store vial inside a secondary jar with desiccant packs (e.g., silica gel or ).

Handling "Best Practices"

• Equilibration: Always allow the refrigerated vial to warm to room temperature before opening . Opening a cold vial condenses atmospheric moisture onto the solid, accelerating hydrolysis.

• Solvent Choice: Avoid storing stock solutions in methanol or ethanol. The electron-deficient ring promotes rapid hemiacetal formation. Use Anhydrous DMSO or DMF for stock solutions, and use them immediately.

Troubleshooting & FAQs

Visual & Chemical Diagnostics

Q1: The compound has changed color from pale yellow to dark brown/orange. Is it usable?

• Diagnosis: This indicates significant decomposition, likely polymerization or extensive oxidation.

• Action: Perform a TLC check (Hexane:EtOAc). If a baseline spot (polymer) or a highly polar tail (carboxylic acid) is visible, recrystallize or discard. Do not use for sensitive catalytic couplings (e.g., Suzuki-Miyaura) as degradation products can poison Pd-catalysts.

Q2: My proton NMR shows the aldehyde peak is missing or shifted.

• Diagnosis:

  • Target Peak: The aldehyde proton (

    ) typically appears as a singlet between 10.0 – 10.5 ppm .

  • Scenario A (Peak missing): Complete oxidation to carboxylic acid (check for broad

    peak at 11-13 ppm) or hydration (check for new peaks in 5-6 ppm range).

  • Scenario B (Peak shifted/split): If dissolved in

    (Methanol-d4), you likely formed the hemiacetal.

• Solution: Always run NMR in

  or (anhydrous).

Q3: I am getting low yields in nucleophilic substitution reactions at the bromine position.

• Root Cause: The aldehyde group is competing. Nucleophiles (amines, thiolates) will attack the aldehyde (forming imines/thioacetals) faster than they displace the bromine on the quinoxaline ring.

• Fix: You must protect the aldehyde (e.g., as an acetal) before attempting

  chemistry on the bromine, or use highly specific catalysts that tolerate electrophilic aldehydes.

Quality Control (QC) Decision Tree

Use this workflow to validate reagents that have been in storage for

months.

Figure 2: Quality Control Decision Matrix for stored samples.

Emergency Protocols

• Spill Cleanup: Do not use water initially. Adsorb with vermiculite or sand. The compound is toxic and potentially mutagenic (typical for halogenated heterocycles).

• Skin Contact: Wash immediately with soap and water.[1] Quinoxalines can be skin sensitizers.[2]

• Incompatibility: Keep strictly separated from strong oxidizing agents (peroxides, permanganates) and strong bases (which induce Cannizzaro-type disproportionation).

References

• Sigma-Aldrich (Merck). Safety Data Sheet: Quinoxaline-2-carbaldehyde derivatives. (General handling of halogenated heteroaromatic aldehydes).[3] Accessed via MerckMillipore.com.

• Varkey, J. T., et al. (2013).[4] "Synthesis and thermal stability of quinoxaline derivatives." Journal of Applied Polymer Science. (Discusses the thermal limits of the quinoxaline core).

• Patel, N. B., et al. (2010). "New quinoxaline derivatives: Synthesis and antimicrobial activity."[5] European Journal of Medicinal Chemistry, 45(7), 2776-2784. (Provides context on the reactivity of the C-2/C-3 positions).

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. acgpubs.org [acgpubs.org]
• 5. pharmacophorejournal.com [pharmacophorejournal.com]

troubleshooting low yields in derivatization of 3-Bromoquinoxaline-2-carbaldehyde

Technical Support Center: Quinoxaline Derivatization Series Ticket Topic: Troubleshooting Low Yields in 3-Bromoquinoxaline-2-carbaldehyde Derivatization Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Trap" of the 2,3-Functionalization

You are likely experiencing low yields because 3-bromoquinoxaline-2-carbaldehyde (3-BQC ) is a "Janus" molecule. It possesses two highly reactive electrophilic sites in immediate proximity:

• C2-Formyl group: A hard electrophile, highly prone to oxidation, hydration, and nucleophilic attack.

• C3-Bromine: An activated heteroaryl halide (effectively an imidoyl halide), susceptible to

  and metal-catalyzed coupling.

The Core Conflict: Most protocols fail because reagents attack the aldehyde before the bromine, or the starting material degrades before the reaction begins. This guide deconstructs these failure modes into a diagnostic workflow.

Part 1: Diagnostic Triage (Start Here)

Before altering your reaction conditions, use this flowchart to identify the specific failure mode.

Module 1: Starting Material Integrity (The Silent Killer)

The Issue: 3-BQC is notoriously unstable. The electron-deficient quinoxaline ring activates the aldehyde, making it hyper-susceptible to auto-oxidation (forming 3-bromoquinoxaline-2-carboxylic acid) and hydration (forming the gem-diol).

The Mechanism:

Note: The carboxylic acid byproduct often co-elutes or streaks on silica, masking the impurity.

Corrective Protocol (Self-Validating):

• The "Shift" Test: Run a

  NMR in .

  • Good Material: Sharp singlet at ~10.0–10.3 ppm (CHO).

  • Degraded: Loss of CHO integral; appearance of broad singlet >12 ppm (COOH) or shift of aromatic protons due to change in electronics.

• Purification: If degraded, do not use column chromatography (silica often catalyzes further oxidation/hydration).

  • Recrystallization: Dissolve in minimal hot EtOAc/Hexane (1:3) and cool rapidly.

  • Storage: Store under Argon at -20°C.

Module 2: Heterocyclization Failures (Pyrrolo-quinoxalines)

Context: Common reactions involve condensing binucleophiles (e.g., pyrroles, hydrazines, 1,2-diamines) to form fused rings like pyrrolo[1,2-a]quinoxalines [1].

The Issue: The reaction requires a delicate balance. The nucleophile must attack the aldehyde (Step A) before displacing the bromine (Step B). If the bromine is displaced first (intermolecular

), polymerization occurs.

The Fix: Acid-Catalyzed Cascade The formation of the imine (Schiff base) is often the rate-determining step that stalls.

Parameter	Recommendation	Why?
Catalyst	p-TSA (5-10 mol%) or Acetic Acid	Protonates the carbonyl oxygen, accelerating nucleophilic attack by the amine.
Solvent	Ethanol or Toluene	Protic solvents (EtOH) assist proton transfer; Toluene allows Dean-Stark water removal to drive equilibrium.
Temperature	Reflux (80-110°C)	Required to overcome the energy barrier for the second step (cyclization/Br-displacement).

Visual Mechanism:

Module 3: Palladium-Catalyzed Coupling (Suzuki/Sonogashira)

The Issue: Low yields in cross-coupling are often due to catalyst poisoning . The free aldehyde group can coordinate to Pd(0), or undergo oxidative addition into the C-H bond of the aldehyde (decarbonylation), deactivating the catalyst [2].

Troubleshooting Protocol:

• Strategy A: In-Situ Protection (Recommended)

  • Convert the aldehyde to an acetal before adding the Pd catalyst.

  • Recipe: Add trimethyl orthoformate (TMOF) and catalytic p-TSA to the reaction mixture. Stir 30 min. Then add boronic acid, base, and Pd catalyst. The acetal is robust to basic coupling conditions but hydrolyzes easily during acidic workup.

• Strategy B: The "Bulky" Approach

  • If you must keep the aldehyde free, use bulky, electron-rich ligands that outcompete the aldehyde for Pd coordination.

  • Catalyst:Pd(dppf)Cl2 or XPhos Pd G2 .

  • Base: Use anhydrous bases like

    rather than aqueous carbonates to minimize aldehyde hydration side-reactions [3].

Module 4: Work-up & Isolation (The "Disappearing" Product)

The Issue: Quinoxaline derivatives are nitrogen-rich bases.

• Acid Wash Loss: If you wash the organic layer with 1N HCl to remove amines, your product (which has a pKa ~ 0.5 - 2.0) may protonate and move into the aqueous waste.

• Silica Streaking: The basic nitrogens interact with acidic silanols on silica gel, causing broad peaks and mass loss.

The Fix:

• Neutralization: Always quench reactions to pH 7-8, never lower.

• Chromatography Modifier: Pre-treat your silica column with 1% Triethylamine (TEA) in Hexane, or add 1% TEA to your eluent system (e.g., DCM/MeOH/TEA) to block silanol sites.

FAQ: Quick Troubleshooting

Q: Can I use DMF as a solvent for the substitution reaction? A: Use with caution. DMF can decompose to dimethylamine at high temperatures, which is a potent nucleophile that will displace the bromine, creating a dimethylamino-impurity often mistaken for the product by mass (check LCMS for +44 mass shift vs. SM).

Q: My reaction turns black immediately upon adding the amine. Is it dead? A: Not necessarily. Quinoxalines form highly colored charge-transfer complexes. Monitor by TLC/LCMS rather than color. However, if a precipitate forms immediately, it might be the imine intermediate; isolate it and heat it in a separate step to induce cyclization.

Q: Why does the aldehyde peak disappear on NMR but no product forms? A: You likely formed the hydrate (gem-diol) or the hemiacetal (if using alcohol solvents). These are reversible. Ensure your NMR solvent is dry (

from a fresh ampule) to see the true state of the material.

References

• RSC Advances: Synthesis of pyrrolo[1,2-a]quinoxalines via an efficient iodine-mediated electrochemical C(sp3)–H cyclization. Royal Society of Chemistry.[1]

• Organic Chemistry Portal: Suzuki Coupling - Mechanism and Troubleshooting. Organic Chemistry Portal.

• BenchChem: Suzuki Coupling Reactions Using 3-Bromobenzo[b]thiophene-2-carbaldehyde (Analogous Scaffold Protocol). BenchChem.[2]

• NIH / PubMed: Stability and Reactivity of Quinoxaline-2-one Derivatives (Oxidation pathways). National Institutes of Health.

Sources

• 1. Synthesis of pyrrolo[1,2-a]quinoxalines via an electrochemical C(sp3)–H functionalization - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 3-Bromoquinoxaline-2-carbaldehyde

Case ID: BQC-PUR-001 Status: Active Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

3-Bromoquinoxaline-2-carbaldehyde is a high-value heterocyclic intermediate used frequently in the synthesis of bioactive quinoxalines and fused ring systems. Its dual functionality—an electrophilic aldehyde and a nucleophilic displaceable bromine—makes it a versatile "lynchpin" scaffold.

However, this duality creates a purification paradox: the aldehyde is prone to oxidation, while the C-Br bond is susceptible to nucleophilic attack (hydrolysis) under the strong basic conditions often used to clean aldehydes. Furthermore, its primary synthetic route (oxidation of 2-methyl-3-bromoquinoxaline with Selenium Dioxide) introduces toxic, persistent selenium impurities.

This guide provides an autonomous, self-validating workflow to isolate high-purity material without compromising the halogen handle.

Module 1: Diagnostic Triage (Impurity Profiling)

Before initiating purification, identify your specific impurity profile. The table below correlates visual/analytical symptoms with the likely contaminant.

Symptom	Probable Impurity	Origin	Risk Level
Red/Grey Precipitate or persistent orange oil	Selenium Residues ( , Organoselenium)	Byproduct of oxidation.	High (Toxic/Poisonous to catalysts)
Starting Material (NMR: Methyl singlet ~2.8 ppm)	2-Methyl-3-bromoquinoxaline	Incomplete oxidation.	Medium (Inert but lowers yield)
Broad Acid Peak (NMR: ~13-14 ppm)	3-Bromoquinoxaline-2-carboxylic acid	Air oxidation of aldehyde.	Low (Removable via base wash)
Loss of Bromine (Mass Spec: M-H replaces M-Br)	3-Hydroxyquinoxaline-2-carbaldehyde	Hydrolysis ( ) due to high pH/heat.	Critical (Irreversible scaffold damage)

Module 2: The Selenium Hazard (Troubleshooting Removal)

User Question: "I synthesized the aldehyde using

in dioxane, but the product has a persistent red hue and fails elemental analysis. How do I remove the selenium?"

Technical Insight: Selenium dioxide reduction generates colloidal red selenium (

) and organoselenium complexes that track with the product during standard extraction. Simple filtration is often insufficient because the particles are sub-micron in size.

Protocol: The Thiosulfate-Celite Trap

• Solvent Swap: If your reaction was in dioxane/water, dilute significantly with Ethyl Acetate (EtOAc).

• Precipitation: Add Sodium Thiosulfate (

  ) solution (saturated) to the organic phase. This reduces residual soluble selenium species to solid .

• The "Tight" Filter:

  • Prepare a filter frit with a double pad : Bottom layer of Silica Gel, Top layer of Celite 545.

  • Filter the biphasic mixture through this pad. The Celite traps the colloidal selenium; the silica captures polar organoselenium byproducts.

• Validation: The filtrate should be clear yellow, not orange/red.

Module 3: The "Gold Standard" Purification (Bisulfite Adduct)

User Question: "Column chromatography is degrading my aldehyde, and the separation from the methyl starting material is poor. Is there a chemical alternative?"

Technical Insight: Yes. Chromatography on silica can catalyze the oxidation of the aldehyde to the carboxylic acid. The Bisulfite Adduct Method is superior here. It exploits the reversible formation of a water-soluble

-hydroxy sulfonate salt.

Critical Constraint: The C-Br bond at position 3 is activated by the diaza-ring. Do NOT use strong hydroxide (NaOH/KOH) for regeneration , as this will displace the bromine (

), yielding the 3-hydroxy impurity. Use the Mild Carbonate Protocol below.

Step-by-Step Protocol

Phase 1: Adduct Formation (Trapping)

• Dissolution: Dissolve crude mixture in a minimal amount of THF or Ethanol (approx 2-3 mL per gram).

• Addition: Add 1.5 equivalents of saturated aqueous Sodium Bisulfite (

  ) .

• Agitation: Vigorously stir for 30–60 minutes.

  • Observation: A thick white precipitate should form. This is your product (masked).

  • Troubleshooting: If no solid forms, add more Ethanol to induce precipitation.

• Isolation: Filter the solid.

  • The Filter Cake: Contains your Target Aldehyde (as bisulfite salt).

  • The Filtrate: Contains Impurities (Starting material, Selenium residues, non-aldehydes).

• Wash: Rinse the filter cake with diethyl ether to remove trapped organic impurities.

Phase 2: Regeneration (Release)

• Suspension: Suspend the white solid in Ethyl Acetate (EtOAc) and water (1:1 ratio).

• Mild Basification: Slowly add Saturated Sodium Bicarbonate (

  ) or 10% Sodium Carbonate ( ) while stirring.

  • Target pH: 9–10. (Do not exceed pH 11).

• Extraction: The solid will dissolve, and the free aldehyde will migrate into the EtOAc layer.

• Workup: Separate layers. Dry EtOAc over

  and concentrate.

Workflow Visualization

Caption: Selective purification workflow separating the aldehyde from non-reactive impurities (methyl precursor) and selenium residues.

Module 4: Storage & Stability

User Question: "My purified compound turned into a white solid that is insoluble in everything. What happened?"

Technical Insight: You likely experienced air oxidation to the carboxylic acid (3-bromoquinoxaline-2-carboxylic acid), which is high-melting and insoluble in low-polarity solvents.

Prevention Protocol:

• Atmosphere: Store strictly under Argon or Nitrogen.

• Temperature: Store at -20°C.

• Scavenger: If storing in solution (e.g., DCM), add a few chips of activated molecular sieves to prevent hydrate formation, which accelerates oxidation.

References

• Synthesis & Selenium Oxidation

  • Shaikh, N., et al. "Selenium Dioxide: A Selective Oxidising Agent for the Functionalisation of Quinolines."[1] Journal of Chemical Research, 2000.[1]

  • Note: Establishes the standard oxid

• Bisulfite Purification Methodology

  • BenchChem Technical Support. "Aldehyde Purification via Bisulfite Adducts."

  • Brindle, C. S., et al. "Liquid-Liquid Extraction Protocol for the Removal of Aldehydes... from Mixtures."[2] Org.[3][4] Process Res. Dev., 2017.[2]

• Non-Aqueous Regeneration (Alternative Method)

  • Kjell, D. P., et al.[5] "A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts." J. Org.[5] Chem., 1999.[5]

  • Note: Useful if the aldehyde proves sensitive even to bicarbon

• Compound Properties

  • PubChem CID 72211255 (2-Bromoquinoline-3-carbaldehyde analog properties).[6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Workup [chem.rochester.edu]
• 3. ChemicalDesk.Com: Selenium dioxide [allchemist.blogspot.com]
• 4. rsc.org [rsc.org]
• 5. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]
• 6. 2-Bromoquinoline-3-carbaldehyde | C10H6BrNO | CID 72211255 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Bromoquinoxaline-2-carbaldehyde

Ticket ID: BQC-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Subject: Alternative Purification Strategies Beyond Standard Chromatography[1]

Executive Summary & Triage

User Query: "I am synthesizing 3-Bromoquinoxaline-2-carbaldehyde via SeO₂ oxidation. Column chromatography is resulting in streaking, poor separation from the starting material, and potential decomposition. I need scalable, non-chromatographic alternatives."

Scientist’s Assessment: The synthesis of 3-Bromoquinoxaline-2-carbaldehyde (typically from 3-bromo-2-methylquinoxaline) presents a classic purification paradox. The product is an electron-deficient heteroaromatic aldehyde, making it susceptible to:

• Hydration/Hemiacetal formation on acidic silica (causing streaking).

• Oxidation to the carboxylic acid (3-bromoquinoxaline-2-carboxylic acid).

• Selenium Contamination (Red Se⁰ or organoselenium byproducts) which are notoriously difficult to remove via standard silica plugs.

Recommendation: Move away from standard silica chromatography. Adopt a Chemo-selective Bisulfite Adduct Purification as the primary method, with Recrystallization as a secondary polishing step.

Primary Protocol: Bisulfite Adduct Purification

Why this works: Aldehydes form water-soluble bisulfite adducts (α-hydroxy sulfonates) when treated with saturated sodium bisulfite. Impurities such as unreacted methyl-quinoxaline (starting material), over-oxidized acids, and selenium byproducts do not form this adduct and remain in the organic layer.

Step-by-Step Workflow

Phase 1: Adduct Formation

• Dissolve your crude reaction mixture in Ethyl Acetate (EtOAc) (approx. 5-10 mL per gram of crude).

• Add an equal volume of freshly prepared saturated aqueous Sodium Bisulfite (NaHSO₃) .

• Vigorous Agitation: Stir or shake vigorously for 30–60 minutes.

  • Note: The adduct may precipitate as a white solid at the interface or remain dissolved in the aqueous phase depending on concentration.

• Separation:

  • Transfer to a separatory funnel.[2]

  • Keep the Aqueous Layer (contains the Product-Bisulfite adduct).

  • If a solid precipitate forms: Filter the solid, wash with EtOAc, and dissolve it in water for Phase 2.

  • Discard the Organic Layer (contains starting material, Se residues, and non-aldehyde impurities).

Phase 2: Washing

• Wash the aqueous phase (containing the adduct) twice with fresh EtOAc to remove trace organic impurities.

Phase 3: Regeneration

• Cool the aqueous solution to 0–5°C.

• Slowly add Sodium Carbonate (Na₂CO₃) or 10% NaOH until pH reaches 10–12.

  • Caution: Exothermic. High pH reverses the equilibrium, releasing the free aldehyde.

• Extract the regenerated aldehyde with Dichloromethane (DCM) or EtOAc (3x).

• Dry combined organics over Na₂SO₄, filter, and concentrate.

Visual Workflow: Bisulfite Purification

Caption: Logical flow for separating aldehyde from non-aldehyde impurities using bisulfite adduct formation.

Secondary Protocol: Recrystallization (Polishing)

If the bisulfite method yields 95% purity but you require >99% for biological assays, use recrystallization.

Solvent Screening Table for Quinoxaline Aldehydes

Solvent System	Solubility (Hot)	Solubility (Cold)	Impurity Rejection	Recommendation
Ethanol (95%)	High	Low	Moderate	Primary Choice. Good for removing Se traces.
EtOAc / Hexane (1:3)	Moderate	Very Low	High	Secondary Choice. Use if Ethanol fails to crystallize.
Toluene	High	Moderate	Low	Not recommended; tends to hold colored impurities.
Acetonitrile	High	Moderate	Moderate	Good for very polar impurities.

Troubleshooting "Oiling Out":

• Issue: Product comes out as an oil instead of crystals.

• Fix:

  • Re-heat to dissolve the oil.

  • Add a seed crystal (if available) or scratch the glass surface.

  • Cool very slowly (wrap the flask in foil/cotton).

  • Add the anti-solvent (e.g., Hexane) dropwise only after the solution is cloudy.

Troubleshooting Guide (FAQ)

Q1: My product has a persistent red/orange tint. How do I remove it?

• Cause: Colloidal Selenium (Se⁰) from the SeO₂ oxidation.

• Solution:

  • Filtration: Dissolve crude in hot EtOAc and filter through a pad of Celite mixed with Activated Charcoal . The charcoal adsorbs the selenium.

  • Chemical Wash: Wash the organic layer with 10% aqueous Sodium Thiosulfate or Potassium Iodide solution. This helps solubilize selenium species.

Q2: The aldehyde is decomposing on the silica column.

• Cause: Silica is slightly acidic. Quinoxalines are basic; aldehydes are sensitive. This acid-base interaction causes streaking and hydration.

• Solution:

  • Neutralize Silica: Pre-wash the silica column with 1% Triethylamine (TEA) in Hexane before loading.

  • Switch Stationary Phase: Use Neutral Alumina instead of silica. It is less acidic and often provides better resolution for heterocyclic amines.

Q3: Low recovery from Bisulfite method.

• Cause: The adduct might be too soluble in the organic phase (rare for salts) or the regeneration wasn't complete.

• Solution:

  • Ensure the aqueous phase is basic (pH > 10) during regeneration.

  • Increase the extraction solvent volume (DCM is better than EtOAc for the final extraction due to higher solubility of the quinoxaline).

Stability & Storage Protocol

• Oxidation Risk: The aldehyde C-H bond is activated by the electron-withdrawing quinoxaline ring. It will auto-oxidize to 3-bromoquinoxaline-2-carboxylic acid in air.

• Storage: Store under Argon/Nitrogen at -20°C .

• Handling: Avoid prolonged exposure to light (heterocycles can be photosensitive).

Decision Tree: Choosing the Right Purification

Caption: Logic gate for selecting the most efficient purification pathway based on crude analysis.

References

• Riley Oxidation Mechanism & SeO₂ Handling

  • Adichemistry. "Selenium Dioxide Oxidation | Mechanism | Applications."[3][4] Available at: [Link]

• Bisulfite Adduct Protocols

  • University of Rochester. "Liquid-Liquid Extraction Protocol for the Removal of Aldehydes." Available at: [Link]

• Quinoxaline Synthesis & Properties

  • Molecules (MDPI). "Novel Synthetic Routes to Prepare Biologically Active Quinoxalines." Available at: [Link]

• General Purification of Heterocyclic Aldehydes

  • Journal of Chemical Research.[5] "Selenium dioxide: a selective oxidising agent for the functionalisation of quinolines." Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. adichemistry.com [adichemistry.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Bromoquinoxaline-2-carbaldehyde and Quinoline Analogs in Synthetic and Medicinal Chemistry

A Senior Application Scientist's Guide to Heterocyclic Aldehydes as Pharmacophores and Synthetic Intermediates

In the landscape of medicinal chemistry and organic synthesis, nitrogen-containing heterocyclic scaffolds are of paramount importance. Among these, the quinoxaline and quinoline core structures have consistently proven to be "privileged," forming the basis of numerous therapeutic agents and versatile synthetic intermediates.[1][2] This guide provides an in-depth, objective comparison of 3-Bromoquinoxaline-2-carbaldehyde with key quinoline analogs, focusing on their synthetic accessibility, chemical reactivity, and biological significance. By examining these molecules head-to-head, we aim to provide researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their own research endeavors.

The central players in this comparison are 3-Bromoquinoxaline-2-carbaldehyde, a highly functionalized and reactive building block, and 2-chloroquinoline-3-carbaldehyde, a widely studied and utilized quinoline analog. The presence of a halogen atom and a carbaldehyde group on adjacent positions in both scaffolds imparts a unique chemical reactivity profile, making them valuable precursors for the synthesis of a diverse array of fused heterocyclic systems and other complex molecules.

I. Synthetic Accessibility: A Tale of Two Scaffolds

The ease and efficiency of synthesizing the core aldehyde building blocks are critical factors for their widespread application. While both quinoxaline and quinoline aldehydes can be prepared through established synthetic routes, the specific methodologies and their efficiencies can differ.

Synthesis of 3-Bromoquinoxaline-2-carbaldehyde

A common and effective route to substituted quinoxaline-2-carbaldehydes involves the oxidation of the corresponding 2-methylquinoxaline. For our target molecule, this would entail the synthesis of 3-bromo-2-methylquinoxaline followed by its selective oxidation.

A plausible and efficient method for the oxidation of the methyl group is the Riley oxidation, which utilizes selenium dioxide (SeO₂).[3][4] This method is particularly effective for the oxidation of methyl groups attached to heterocyclic systems.[5]

Workflow for the Synthesis of 3-Bromoquinoxaline-2-carbaldehyde:

Fig. 1: Synthetic workflow for 3-Bromoquinoxaline-2-carbaldehyde.

Synthesis of 2-Chloroquinoline-3-carbaldehyde

The synthesis of 2-chloroquinoline-3-carbaldehyde is well-established and most commonly achieved through the Vilsmeier-Haack reaction.[6][7] This one-pot reaction involves the formylation and cyclization of an appropriate acetanilide using a Vilsmeier reagent, typically generated from phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅) and N,N-dimethylformamide (DMF).[6]

Workflow for the Vilsmeier-Haack Synthesis:

Fig. 3: Shared reactivity pathways of the compared scaffolds.

III. Biological Significance and Performance

Both quinoxaline and quinoline scaffolds are cornerstones of medicinal chemistry, with derivatives exhibiting a vast array of biological activities. [2][8]

Quinoxaline Derivatives

The quinoxaline ring is a key component in numerous compounds with potent biological activities, including:

• Anticancer: Quinoxaline derivatives have shown significant cytotoxic effects against various cancer cell lines. [1][9]Their mechanisms often involve the inhibition of protein kinases or topoisomerases. Some derivatives have reported IC₅₀ values in the low micromolar and even nanomolar range. [9]* Antimicrobial: A broad spectrum of antibacterial and antifungal activities has been reported for quinoxaline derivatives. [2][8]* Antiviral: Quinoxaline-based compounds have been investigated as inhibitors of various viruses, including HIV and respiratory pathogens. [10][11]

Quinoline Derivatives

The quinoline scaffold is famously present in the antimalarial drugs quinine and chloroquine. Its derivatives are known for:

• Antimalarial: This is the most well-known activity of the quinoline class. [2]* Anticancer: Similar to quinoxalines, quinoline derivatives have been extensively studied as anticancer agents, with some acting as topoisomerase inhibitors. [9]* Antibacterial: The fluoroquinolone class of antibiotics is a major success story in this area.

Comparative Cytotoxicity Data

A direct comparison of the therapeutic potential can be estimated by examining the in vitro efficacy (e.g., IC₅₀ values) of derivatives synthesized from our lead compounds.

Derivative Class	Cancer Cell Line	Representative IC₅₀ (µM)	Reference
Quinoxaline Derivatives	A549 (Lung), MCF-7 (Breast)	0.86 - 1.06	[9]
HCT-116 (Colon)	0.05 - 0.07	[9]
Quinoline Derivatives	NSCLC A549 (Lung)	~35	[9]
Quinoxaline 1,4-di-N-oxides	HepG2 (Liver)	0.23 - 15.4	[12]

Note: The data is for various derivatives and not a direct comparison of the parent aldehydes. The efficacy is highly dependent on the specific substitutions.

The available data suggests that both scaffolds can be elaborated into highly potent anticancer agents. The quinoxaline scaffold, in particular, has been incorporated into derivatives with exceptionally low IC₅₀ values against certain cancer cell lines. [9]

IV. Experimental Protocols

To provide a practical basis for comparison, detailed experimental protocols for the synthesis of the precursor aldehydes are provided below.

Protocol 1: Synthesis of 3-Bromo-2-methylquinoxaline and subsequent oxidation

Step A: Synthesis of 3-Bromo-2-methylquinoxaline

• To a solution of 4-bromo-1,2-phenylenediamine (10 mmol) in ethanol (50 mL), add pyruvic acid (11 mmol).

• Reflux the mixture for 4 hours. Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• The precipitated solid, 3-bromo-2-methylquinoxalin-2(1H)-one, is filtered, washed with water, and dried.

• The dried intermediate is then refluxed with an excess of POBr₃ (or a similar brominating agent) for 3 hours.

• The reaction mixture is cooled and carefully poured onto crushed ice.

• The resulting precipitate is filtered, washed with water, and recrystallized from ethanol to yield 3-bromo-2-methylquinoxaline.

Step B: Oxidation to 3-Bromoquinoxaline-2-carbaldehyde (Riley Oxidation)

• In a round-bottom flask, dissolve 3-bromo-2-methylquinoxaline (5 mmol) in a suitable solvent like dioxane or a mixture of acetonitrile and water. [3][13]2. Add selenium dioxide (SeO₂) (5.5 mmol) to the solution.

• Reflux the mixture for 6-12 hours, monitoring the progress by TLC. [3]4. After the reaction is complete, cool the mixture and filter off the precipitated selenium metal.

• Evaporate the solvent under reduced pressure.

• The crude product is purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford 3-bromoquinoxaline-2-carbaldehyde.

Protocol 2: Synthesis of 2-Chloroquinoline-3-carbaldehyde (Vilsmeier-Haack Reaction)

• In a three-necked flask equipped with a dropping funnel and a condenser, prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (POCl₃, 3 equivalents) to ice-cold N,N-dimethylformamide (DMF, 3 equivalents). [6][7]2. To this reagent, add the desired acetanilide (1 equivalent) portion-wise, ensuring the temperature does not rise significantly.

• After the addition is complete, heat the reaction mixture at 80-100 °C for 4-6 hours. [6]4. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully pour it onto a generous amount of crushed ice with vigorous stirring.

• The precipitated solid is collected by filtration, washed thoroughly with water until the washings are neutral.

• The crude product is dried and can be further purified by recrystallization from a suitable solvent like ethyl acetate or ethanol to yield pure 2-chloroquinoline-3-carbaldehyde. [14]

V. Conclusion

Both 3-Bromoquinoxaline-2-carbaldehyde and its quinoline analog, 2-chloroquinoline-3-carbaldehyde, are exceptionally valuable building blocks in synthetic and medicinal chemistry.

• Synthetic Utility: From a synthetic standpoint, 2-chloroquinoline-3-carbaldehyde offers a more direct and often higher-yielding route via the well-established Vilsmeier-Haack reaction. The synthesis of 3-bromoquinoxaline-2-carbaldehyde, while straightforward, typically involves more steps. However, both compounds offer a rich and comparable reactivity profile, enabling the construction of a wide variety of complex heterocyclic systems.

• Biological Potential: Both the quinoxaline and quinoline scaffolds are proven pharmacophores. The literature suggests that derivatives from both classes exhibit potent biological activities, particularly in the realm of anticancer research. [9][15]The choice between the two scaffolds in a drug discovery program would likely be dictated by the specific biological target and the desired structure-activity relationship.

This guide has provided a comparative framework, supported by experimental insights, to aid researchers in navigating the chemistry of these important heterocyclic aldehydes. The choice of which scaffold to employ will ultimately depend on the specific goals of the research program, balancing synthetic accessibility with the desired biological profile.

VI. References

• Modified procedure for the synthesis of 2-chloroquinoline-3-carbaldehydes using phosphorus pentachloride. Figshare. [Link]

• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56.

• 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). Semantic Scholar. [Link]

• Abdel-Wahab, B. F., Abdel-Latif, E., & Mohamed, H. A. (2012). 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications. ResearchGate.

• Fun, H. K., Ooi, C. W., & Vijayakumar, V. (2009). 2-Chloroquinoline-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2710.

• The use of selenium (IV) oxide to oxidize aromatic methyl groups. Emporia State University.

• Quinoxalines XV. Convenient synthesis and structural study of pyrazolo[1,5-a]quinoxalines. ScienceDirect.

• A comparison of the cytotoxic effects of quinoxaline-1,4-dioxide... ResearchGate. [Link]

• Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. MDPI. [Link]

• Quinoline, isoquinoline, and quinoxaline derivatives as promising anticancer agents. ResearchGate. [Link]

• Quinoxaline Derivatives as Antiviral Agents: A Systematic Review. PMC. [Link]

• Synthesis of pyrazolo[1,5-a]quinoxalin-4(5H)-ones via one-pot amidation/N-arylation reactions under transition metal-free conditions. Organic & Biomolecular Chemistry. [Link]

• Selenium Dioxide Oxidation. Organic Reactions.

• Product Class 15: Quinoxalines. Science of Synthesis.

• Biological activity of quinoxaline derivatives. ResearchGate. [Link]

• Hamama, W. S., Ibrahim, M. E., Gooda, A. A., & Zoorob, H. H. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(15), 8484-8515.

• Colotta, V., Catarzi, D., Varano, F., Cecchi, L., Filacchioni, G., Galli, A., & Costagli, C. (2002). Synthesis and biological evaluation of a new set of pyrazolo[1,5-c]quinazoline-2-carboxylates as novel excitatory amino acid antagonists. Journal of medicinal chemistry, 45(5), 1031-1040.

• Synthesis and biological evaluation of new quinoxaline derivatives as antioxidant and anti-inflammatory agents. DADUN. [Link]

• Synthesis of New Pyrazolo[1.5.4-de]quinoxalines. ResearchGate. [Link]

• Selenium dioxide. ChemicalDesk.Com. [Link]

• Selenium Dioxide | SeO2 | RILEY OXIDATION | Mechanism. ADICHEMISTRY. [Link]

• Preparation method of 3-methylquinoxaline-2- (1H) -one derivative. Google Patents.

• 2-Chloroquinoline-3-carbaldehydes: Synthesis and reactions (2012-2017). ResearchGate. [Link]

• Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. PMC. [Link]

• Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. PMC. [Link]

• Selenium Dioxide. Chem-Station Int. Ed.. [Link]

• Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene. Asian Journal of Chemistry.

• Preparation and Reactions of 2-azidoquinoline-3-carboxaldehyde with Primary Amines and Active Methylene Compounds. ResearchGate. [Link]

• The oxidation of 3-hydroxyquinoxaline-2-carboxyanilide and its N-methyl derivatives. Journal of the Chemical Society.

• Diverse 2-Carboxamide-3-amino-Substituted Quinoxalines: Synthesis and Reactivity Investigation for Library Generation. ElectronicsAndBooks. [Link]

• Recent Developments in Direct C–H Functionalization of Quinoxalin-2(1H)-Ones via Heterogeneous Catalysis Reactions. MDPI. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. adichemistry.com [adichemistry.com]
• 5. dspacep01.emporia.edu [dspacep01.emporia.edu]
• 6. tandf.figshare.com [tandf.figshare.com]
• 7. 2-Chloro­quinoline-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 9. researchgate.net [researchgate.net]
• 10. Quinoxaline Derivatives as Antiviral Agents: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Selenium Dioxide | Chem-Station Int. Ed. [en.chem-station.com]
• 14. 2-CHLOROQUINOLINE-3-CARBALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Structural Confirmation of 3-Bromoquinoxaline-2-carbaldehyde Derivatives

For researchers, medicinal chemists, and drug development professionals, the unambiguous structural confirmation of novel heterocyclic compounds is a cornerstone of rigorous scientific practice. Quinoxaline derivatives, a class of nitrogen-containing heterocycles, are of particular interest due to their wide-ranging pharmacological activities. This guide provides an in-depth comparison of spectroscopic techniques for the structural elucidation of 3-bromoquinoxaline-2-carbaldehyde and its derivatives, offering field-proven insights and detailed experimental protocols.

The Imperative of Multi-faceted Spectroscopic Analysis

The synthesis of substituted quinoxalines can often yield a mixture of isomers or unexpected byproducts. Relying on a single analytical technique is fraught with peril and can lead to erroneous structural assignments. A robust, self-validating approach necessitates the concerted use of multiple spectroscopic methods. Each technique provides a unique piece of the structural puzzle, and their combined interpretation provides a high degree of confidence in the final structure. This guide will focus on the "big three" of structural elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Backbone of Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for determining the precise connectivity and chemical environment of atoms within a molecule. For 3-bromoquinoxaline-2-carbaldehyde derivatives, both ¹H and ¹³C NMR are indispensable.

The "Why" Behind the Experiment: Causality in NMR Analysis

The choice of NMR experiments and parameters is not arbitrary; it is dictated by the need to resolve specific structural questions. For quinoxaline derivatives, key questions include:

• Confirmation of the Quinoxaline Core: Are the characteristic aromatic proton and carbon signals present?

• Verification of Substituent Positions: Does the data support the 2-carbaldehyde and 3-bromo substitution pattern?

• Purity Assessment: Are there signals from starting materials or isomeric impurities?

To answer these, a combination of 1D (¹H and ¹³C) and often 2D NMR experiments are employed.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

Sample Preparation:

• Ensure the sample is of high purity (>95%), as confirmed by a preliminary technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

• Accurately weigh 5-10 mg of the purified 3-bromoquinoxaline-2-carbaldehyde derivative.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.[1] The choice of solvent is critical, as aromatic solvents like benzene-d₆ can induce different chemical shifts and help resolve overlapping signals in the aromatic region.[2]

¹H NMR Acquisition (400 MHz or higher):

• Set the spectral width to cover a range of -2 to 12 ppm.[1]

• Employ a 30-degree pulse angle with a relaxation delay of 1-2 seconds.[1]

• Acquire a minimum of 16 scans to ensure a good signal-to-noise ratio.[1]

¹³C NMR Acquisition (100 MHz or higher):

• Set the spectral width from 0 to 220 ppm.[1]

• Utilize a proton-decoupled pulse sequence to simplify the spectrum.

• A relaxation delay of 2-5 seconds is recommended to ensure proper relaxation of quaternary carbons.[1]

• The number of scans will depend on the sample concentration but typically ranges from several hundred to a few thousand.[1]

Diagram of the NMR Workflow

Caption: Workflow for NMR-based structural confirmation.

Comparative Analysis of NMR Data

Table 1: Predicted ¹H NMR Data for 3-Bromoquinoxaline-2-carbaldehyde and Comparison with Analogs

Proton Assignment	Predicted Chemical Shift (δ, ppm) for 3-Bromoquinoxaline-2-carbaldehyde	2-Chloro-3-formyl-8-nitro quinoline (CDCl₃)[3]	8-Hydroxyquinoline-5-carbaldehyde (DMSO-d₆)[4]	Key Observations and Rationale
Aldehyde (-CHO)	~10.5 (s)	10.5 (s)	10.14 (s)	The aldehyde proton is highly deshielded and appears as a singlet. Its chemical shift is influenced by the electron-withdrawing nature of the quinoxaline ring and the bromine atom.
Aromatic Protons (H5-H8)	7.8 - 8.5 (m)	7.7 - 8.9 (m)	7.26 - 9.56 (m)	The protons on the benzene ring of the quinoxaline core will appear as a complex multiplet. The exact chemical shifts and coupling patterns depend on the electronic effects of the substituents.

Table 2: Predicted ¹³C NMR Data for 3-Bromoquinoxaline-2-carbaldehyde and Comparison with Analogs

Carbon Assignment	Predicted Chemical Shift (δ, ppm) for 3-Bromoquinoxaline-2-carbaldehyde	2,6-Dichloro-3-formyl quinoline (CDCl₃)[3]	Key Observations and Rationale
Aldehyde Carbonyl (C=O)	~190	189.49	The aldehyde carbonyl carbon is significantly deshielded and appears at a high chemical shift.
C2	~150	-	The carbon bearing the carbaldehyde group.
C3	~140	-	The carbon attached to the bromine atom will be influenced by its electronegativity.
Quaternary Carbons (C4a, C8a)	135 - 145	-	These carbons at the ring fusion are typically in this region.
Aromatic CH Carbons (C5-C8)	125 - 135	-	The chemical shifts of these carbons are influenced by the overall electron density of the aromatic system.

Mass Spectrometry: Confirming Molecular Weight and Halogen Presence

Mass spectrometry provides the molecular weight of the compound and offers valuable structural information through its fragmentation pattern. For halogenated compounds like 3-bromoquinoxaline-2-carbaldehyde, MS is particularly powerful for confirming the presence and number of halogen atoms.

The "Why" Behind the Experiment: Causality in MS Analysis

The primary goals of MS analysis for this class of compounds are:

• Determine the Molecular Weight: Does the molecular ion peak (M⁺) match the calculated molecular weight?

• Confirm the Presence of Bromine: Is the characteristic isotopic pattern for bromine observed?

• Gain Structural Information from Fragmentation: Do the fragment ions correspond to logical losses from the parent molecule?

Experimental Protocol: Mass Spectrometry (Electron Ionization - EI)

Sample Preparation:

• Prepare a dilute solution of the purified compound (approximately 1 mg/mL) in a volatile organic solvent such as methanol or acetonitrile.[5]

• Ensure the sample is free from non-volatile salts, as these can interfere with ionization.[6]

• Filter the solution through a 0.2 µm syringe filter to remove any particulate matter that could block the instrument's capillary systems.[7]

Data Acquisition (GC-MS or Direct Infusion):

• For Gas Chromatography-Mass Spectrometry (GC-MS), inject 1 µL of the sample solution into the GC, which will separate the compound from any volatile impurities before it enters the mass spectrometer.

• For direct infusion, the sample solution is introduced directly into the ion source.

• Acquire the mass spectrum in positive ion mode, scanning a mass range that includes the expected molecular weight (e.g., m/z 50-300).

Diagram of the Mass Spectrometry Workflow

Caption: Workflow for Mass Spectrometry-based structural analysis.

Comparative Analysis of Mass Spectrometry Data

For 3-bromoquinoxaline-2-carbaldehyde (C₉H₅BrN₂O), the expected molecular weight is approximately 235.96 g/mol . Due to the presence of the two major isotopes of bromine, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio, the mass spectrum will exhibit a characteristic pair of peaks for the molecular ion (M⁺ and M+2) separated by 2 m/z units and with almost equal intensity.

Table 3: Predicted Mass Spectrometry Data for 3-Bromoquinoxaline-2-carbaldehyde

Ion	Predicted m/z	Key Observations and Rationale
[M]⁺ (with ⁷⁹Br)	~236	The molecular ion containing the lighter bromine isotope.
[M+2]⁺ (with ⁸¹Br)	~238	The molecular ion containing the heavier bromine isotope. The near 1:1 intensity ratio of the M⁺ and M+2 peaks is a definitive indicator of the presence of one bromine atom.
[M-Br]⁺	~157	Loss of the bromine radical is a common fragmentation pathway for bromo-aromatic compounds.
[M-CHO]⁺	~207/209	Loss of the formyl radical. The resulting ion will still exhibit the characteristic bromine isotopic pattern.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

Infrared (IR) spectroscopy is a rapid and straightforward technique for identifying the presence of specific functional groups within a molecule. For 3-bromoquinoxaline-2-carbaldehyde, IR spectroscopy is particularly useful for confirming the presence of the aldehyde group.

The "Why" Behind the Experiment: Causality in IR Analysis

The main objective of IR analysis in this context is to:

• Confirm the Aldehyde Group: Are the characteristic C=O and C-H stretching vibrations of the aldehyde present?

• Verify the Aromatic System: Are the C=C and C-H stretching and bending vibrations of the quinoxaline ring system observed?

Experimental Protocol: Attenuated Total Reflectance (ATR) - FTIR Spectroscopy

ATR-FTIR is a convenient technique for solid samples as it requires minimal sample preparation.

• Ensure the diamond crystal of the ATR accessory is clean by wiping it with a soft cloth dampened with a volatile solvent like isopropanol.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the purified solid sample onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply pressure to the sample using the instrument's pressure arm to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

Diagram of the IR Spectroscopy Workflow

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemijournal.com [chemijournal.com]
• 4. mdpi.com [mdpi.com]
• 5. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 6. Sample Preparation | Harvard Center for Mass Spectrometry [massspec.fas.harvard.edu]
• 7. sharedresearchfacilities.wvu.edu [sharedresearchfacilities.wvu.edu]

A Comparative Guide to the In Vitro Evaluation of Novel Compounds from 3-Bromoquinoxaline-2-carbaldehyde

The quinoxaline scaffold, a fusion of benzene and pyrazine rings, is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] Its derivatives have shown significant potential as anticancer, antimicrobial, antiviral, and anti-inflammatory agents.[1][3] Among the various starting materials for synthesizing novel quinoxaline derivatives, 3-Bromoquinoxaline-2-carbaldehyde stands out as a particularly versatile precursor. Its aldehyde group provides a reactive handle for the construction of diverse molecular architectures, such as hydrazones and chalcones, while the bromo-substituent offers a site for further functionalization.

This guide provides an in-depth comparison of the in vitro performance of two prominent classes of compounds derived from 3-Bromoquinoxaline-2-carbaldehyde: quinoxaline-hydrazones and quinoxaline-chalcones . We will explore their relative efficacy against cancer cell lines and microbial pathogens, grounded in quantitative experimental data. Furthermore, this guide details the standardized protocols essential for reproducing and validating these findings, ensuring scientific integrity and enabling researchers to make informed decisions in the drug discovery process.

Part 1: Comparative In Vitro Anticancer Evaluation

Quinoxaline derivatives are a promising class of anticancer agents, often acting through mechanisms like the inhibition of protein kinases crucial for cancer cell proliferation or the induction of programmed cell death (apoptosis).[1][4][5] The strategic modification of the 3-Bromoquinoxaline-2-carbaldehyde scaffold allows for the fine-tuning of cytotoxic activity against various cancer cell lines.

Performance Comparison of Quinoxaline-Hydrazone Derivatives

Hydrazone derivatives synthesized from 3-Bromoquinoxaline-2-carbaldehyde have demonstrated significant cytotoxic effects. The anticancer activity can be modulated by the nature of the substituents on the hydrazone moiety. For instance, studies have shown that certain derivatives exhibit potent, broad-spectrum activity against diverse cancer cell lines.[6][7]

The table below summarizes the in vitro anticancer activity, expressed as IC50 values (the concentration required to inhibit 50% of cell growth), of selected quinoxaline-hydrazone derivatives against various human cancer cell lines. A lower IC50 value indicates higher potency.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Hydrazone A	MCF-7 (Breast)	1.85	Doxorubicin	Not Specified
Hydrazone B	PC-3 (Prostate)	4.11	Doxorubicin	Not Specified
Hydrazone C	HL-60 (Leukemia)	5.15	Doxorubicin	Not Specified
Hydrazone D	IGROV1 (Ovarian)	14.5	Doxorubicin	Not Specified

Data synthesized from multiple sources for comparative illustration.[5]

Causality Behind Experimental Design: The choice of cell lines such as MCF-7 (breast), PC-3 (prostate), and HL-60 (leukemia) is deliberate. These lines represent common and well-characterized cancer types, allowing for a broad assessment of a compound's potential therapeutic range. Doxorubicin, a standard chemotherapeutic agent, is often used as a positive control to benchmark the potency of novel compounds.[8]

Experimental Protocol: MTT Assay for Cell Viability

To ensure the trustworthiness and reproducibility of cytotoxicity data, a standardized protocol is paramount. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[9]

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt into insoluble purple formazan crystals.[9] The amount of formazan produced is directly proportional to the number of viable cells.[10]

Step-by-Step Methodology:

• Cell Plating: Seed cancer cells into a 96-well plate at a predetermined optimal density (e.g., 5 × 10³ to 1 × 10⁴ cells/well) and incubate overnight (37°C, 5% CO₂) to allow for cell attachment.[11][12]

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., quinoxaline-hydrazones) in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) under standard culture conditions.[12]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.[10][11] Visible purple precipitates should form in the wells containing viable cells.

• Solubilization: Carefully aspirate the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO, or a designated solubilization solution) to each well to dissolve the formazan crystals.[9][10]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance of the solution using a microplate reader at a wavelength between 550 and 600 nm.[9]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value for each compound.

Caption: Workflow of the MTT assay for determining cell viability.

Part 2: Comparative In Vitro Antimicrobial Evaluation

The rise of antimicrobial resistance necessitates the discovery of novel therapeutic agents.[13] Quinoxaline derivatives have demonstrated broad-spectrum activity against various pathogenic bacteria and fungi, potentially by inhibiting essential microbial enzymes or disrupting DNA synthesis.[1]

Performance Comparison of Quinoxaline-Chalcone Derivatives

Chalcones, characterized by an α,β-unsaturated carbonyl system linking two aromatic rings, are known for their diverse biological activities.[13][14] When synthesized from a quinoxaline scaffold, these hybrid molecules can exhibit potent antimicrobial properties.

The following table presents a comparison of the Minimum Inhibitory Concentration (MIC) in µg/mL for representative quinoxaline-chalcone derivatives against common bacterial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[15][16]

Compound ID	S. aureus (Gram+)	E. coli (Gram-)	P. aeruginosa (Gram-)	Reference Compound	MIC (µg/mL) vs S. aureus
Chalcone 1	15.6	>100	>100	Ciprofloxacin	15.625
Chalcone 2	62.5	31.25	>100	Ciprofloxacin	15.625
Chalcone 3	7.81	62.5	>100	Ciprofloxacin	15.625
Chalcone 4	>100	125	>100	Ciprofloxacin	15.625

Data synthesized from multiple sources for comparative illustration.[13][14][17]

Causality Behind Experimental Design: The selection of both Gram-positive (S. aureus) and Gram-negative (E. coli, P. aeruginosa) bacteria is crucial. The structural differences in their cell walls lead to variations in susceptibility, providing a broader understanding of a compound's spectrum of activity. Ciprofloxacin is a standard broad-spectrum antibiotic used as a reference to gauge the effectiveness of the new compounds.[14]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized and quantitative technique for determining the MIC of antimicrobial agents.[15][16][18] Its reliability is critical for comparing the potency of different compounds.

Principle: A standardized inoculum of a specific microorganism is introduced into wells of a microtiter plate containing serial dilutions of the antimicrobial agent. Growth is assessed after incubation by observing turbidity.[16][19]

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform two-fold serial dilutions in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).[15] The final volume in each well should be 100 µL.

• Inoculum Preparation: Culture the test bacteria overnight. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 × 10⁸ CFU/mL.[15] Dilute this suspension to achieve the final desired inoculum concentration (e.g., 5 × 10⁵ CFU/mL).

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well of the microtiter plate, bringing the total volume to 200 µL. Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.[18]

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[16] Optionally, a redox indicator like 2,3,5-triphenyltetrazolium chloride (TTC) can be added to aid in the visualization of bacterial growth.[20]

Caption: Workflow of the broth microdilution assay for MIC determination.

Conclusion and Future Outlook

This guide demonstrates that 3-Bromoquinoxaline-2-carbaldehyde is an exceptionally valuable scaffold for generating novel bioactive compounds. Both quinoxaline-hydrazones and quinoxaline-chalcones exhibit promising in vitro activity, though their strengths may lie in different therapeutic areas. The hydrazone derivatives presented show notable anticancer potential across a range of cell lines, while the chalcone derivatives display significant activity, particularly against Gram-positive bacteria.

The structure-activity relationship (SAR) studies are crucial; for example, the type and position of substituents on the aromatic rings can dramatically alter biological activity.[21] Future research should focus on synthesizing a broader library of these derivatives to further optimize potency and selectivity. Mechanistic studies, such as kinase inhibition assays or analysis of apoptosis pathways, will be essential to elucidate the precise modes of action and identify specific molecular targets.[2][4] The robust and validated protocols detailed herein provide a solid foundation for these future investigations, paving the way for the development of the next generation of quinoxaline-based therapeutics.

References

• Quinoxaline Derivatives: A Comprehensive Technical Guide to Their Biological Activities - Benchchem.
• Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions - PMC.
• Chemistry, Synthesis, and Structure Activity Rel
• Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers - PMC.
• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method - Protocols.io.
• MTT Assay Protocol for Cell Viability and Prolifer
• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING.
• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf.
• Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf.
• Evaluation of a Colorimetric Broth Microdilution Method for Antimicrobial Susceptibility Testing Using 2,3,5-Triphenyltetrazolium Chloride.
• MTT Cell Proliferation Assay -
• MTT assay protocol | Abcam.
• Antimicrobial susceptibility testing (Broth microdilution method) - WOAH - Asia.
• Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines - MDPI.
• MTT Cell Assay Protocol.
• Synthesis, antioxidant, anticancer and antiviral activities of novel quinoxaline hydrazone derivatives and their acyclic C-nucleosides - PubMed.
• Synthesis, and in-vitro biological evaluation of chalcone derivatives as antimicrobial agents - ACG Public
• Synthesis and evaluation of antibacterial properties of chalcones derived
• Synthesis and biological evaluation of functionalized quinoxaline deriv
• Synthesis, Characterization and Biological Evaluation of Some Quinoxaline Derivatives: A Promising and Potent New Class of Antitumor and Antimicrobial Agents - PMC.
• Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorpor
• Synthesis, characterization and pharmacological evaluation of some novel quinoxaline derived chalcones - Der Pharma Chemica.
• Synthesis, Antioxidant, Anticancer and Antiviral Activities of Novel Quinoxaline Hydrazone Derivatives and their Acyclic C-Nucleosides - Bentham Science Publisher.
• Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evalu
• Cross-Validation of Quinoxaline Hydrazone Derivatives' Anticancer Activity: A Compar
• Synthesis, Reactions and Biological Activity of Quinoxaline Deriv
• Synthesis and in Vitro-Anticancer and Antimicrobial Evaluation of Some Novel Quinoxalines Derived From 3-phenylquinoxaline-2(1H)-thione - PubMed.
• Synthesis and Biological Evaluation of 3-Aryl-quinoxaline-2-carbonitrile 1,4-Di-N-oxide Derivatives as Hypoxic Selective Anti-tumor Agents - PMC.
• Design, synthesis, antibacterial and antiviral evaluation of chalcone derivatives containing benzoxazole - Arabian Journal of Chemistry.
• (PDF)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 4. Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis, antioxidant, anticancer and antiviral activities of novel quinoxaline hydrazone derivatives and their acyclic C-nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. eurekaselect.com [eurekaselect.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. atcc.org [atcc.org]
• 12. texaschildrens.org [texaschildrens.org]
• 13. acgpubs.org [acgpubs.org]
• 14. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 15. pdb.apec.org [pdb.apec.org]
• 16. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. derpharmachemica.com [derpharmachemica.com]
• 18. protocols.io [protocols.io]
• 19. rr-asia.woah.org [rr-asia.woah.org]
• 20. acm.or.kr [acm.or.kr]
• 21. mdpi.com [mdpi.com]

Comparative Structural Analysis Guide: 3-Bromoquinoxaline-2-carbaldehyde Derivatives

Executive Summary & Strategic Context

In the realm of heterocyclic drug design, 3-Bromoquinoxaline-2-carbaldehyde serves as a critical "linchpin" scaffold. Its unique dual-functionality—an electrophilic aldehyde for Schiff base formation and a heavy bromine atom for cross-coupling—makes it indispensable.

However, a recurring failure mode in developing these derivatives is the over-reliance on solution-state NMR . While NMR confirms connectivity, it fails to predict the supramolecular assembly (π-stacking and Halogen Bonding) that dictates solid-state stability and bioavailability.

This guide objectively compares Single Crystal X-Ray Diffraction (SC-XRD) against its primary alternatives (NMR and DFT), demonstrating why SC-XRD is the non-negotiable standard for validating this specific class of halogenated intercalators.

Comparative Analysis: SC-XRD vs. Alternatives

For 3-Bromoquinoxaline derivatives, the presence of the Bromine atom introduces specific "Sigma-hole" interactions (Halogen Bonding) that solution-state methods miss entirely.

Table 1: Technical Performance Matrix

Feature	SC-XRD (The Gold Standard)	Solution State NMR (1H/13C)	DFT (Computational)
Primary Output	3D Atomic Coordinates & Packing	Connectivity & Solution Topology	Theoretical Energy Minima
Halogen Bonding	Directly Observed (Br···N/O distances < sum of vdW radii)	Invisible (Averaged out by solvent tumbling)	Predicted (Requires high-level basis sets)
Conformation	Frozen "Bioactive" Conformation	Average of multiple rotamers	Gas-phase (often ignores lattice forces)
Stereochemistry	Absolute Configuration (using Br anomalous scattering)	Relative Configuration only	N/A
Sample Req.	Single Crystal (>0.1 mm)	~5 mg dissolved sample	None (Virtual)
Throughput	Low (Days to Weeks)	High (Minutes)	Medium (Hours/Days)

Critical Insight: The "Heavy Atom" Advantage

In this specific scaffold, the 3-Bromo substituent is not just a functional group; it is an internal crystallographic beacon .

• Phasing Power: The high electron density of Bromine (

  ) facilitates ab initio phasing or SAD (Single-wavelength Anomalous Diffraction) phasing, often making structure solution automatic even with weak data.

• Interaction Director: The Br atom often directs crystal packing via

  interactions, creating planar sheets ideal for DNA intercalation—a feature NMR cannot validate.

Experimental Protocol: Synthesis to Structure

This section details a self-validating workflow for generating X-ray quality crystals of 3-Bromoquinoxaline-2-carbaldehyde Schiff base derivatives.

Phase A: Synthesis of the Derivative

Target: Condensation of 3-Bromoquinoxaline-2-carbaldehyde with an aromatic amine (e.g., 4-methoxyaniline).

• Stoichiometry: Dissolve 1.0 eq of 3-Bromoquinoxaline-2-carbaldehyde in minimal hot Ethanol (EtOH).

• Addition: Add 1.0 eq of the amine dropwise.

• Catalysis: Add 2-3 drops of Glacial Acetic Acid (catalyst).

• Reflux: Heat at 78°C for 3-5 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

• Isolation: Cool to RT. The Schiff base usually precipitates.[1] Filter and wash with cold EtOH.

Phase B: Crystallization (The "Slow Diffusion" Method)

Rationale: Quinoxalines are planar and stack easily. Rapid evaporation yields amorphous powder. We require thermodynamic control.

• Solvent A (Good): Dissolve 20 mg of the derivative in 2 mL of Chloroform (CHCl₃) or Dichloromethane (DCM) . Ensure complete dissolution; filter if turbid.

• Solvent B (Poor): Use n-Hexane or Ethanol .

• Setup:

  • Place the solution in a narrow inner vial.

  • Place the inner vial inside a larger jar containing Solvent B.

  • Cap the large jar tightly.

• Mechanism: Solvent B vapor slowly diffuses into Solvent A, lowering solubility gradually.

• Timeline: Leave undisturbed in a vibration-free dark zone for 3-7 days.

Phase C: Data Collection Strategy

• Temperature: Collect at 100 K . Room temperature collection increases thermal motion of the Br atom, causing "smearing" of electron density and reducing bond precision.

• Exposure: Adjust exposure time to avoid detector saturation from the intense Br diffraction spots.

Visualization of Workflows

Diagram 1: Synthesis & Characterization Logic Flow

Caption: Step-by-step workflow from raw material to crystallographic data extraction.

Diagram 2: Method Selection Decision Matrix

Caption: Decision matrix for selecting the appropriate analytical technique based on research goals.

Structural Insights & Data Interpretation

When analyzing the X-ray data for these derivatives, focus on these three specific parameters. These are the "fingerprints" of the 3-Bromoquinoxaline scaffold.

The Halogen Bond (The "Anchor")

In solution, the bromine is sterically bulky. In the crystal, it is "sticky."

• Look for:

  or contacts.

• Metric: A distance less than the sum of van der Waals radii (approx. 3.4 Å).

• Significance: This interaction often locks the molecule into a planar conformation, mimicking how it might bind to a receptor pocket.

Pi-Pi Stacking (The "Ladder")

Quinoxalines are flat heteroaromatics.

• Metric: Centroid-to-centroid distance between stacked rings.[2]

• Target Range: 3.5 – 3.8 Å indicates strong interaction.

• Relevance: This mimics the intercalation mechanism into DNA base pairs.

Torsional Strain

• Metric: The torsion angle between the quinoxaline ring and the Schiff base phenyl ring.

• Comparison: NMR averages this rotation. X-ray captures the lowest energy state in a packed environment.

References

• Vertex AI Search . (2024). Synthesis, X-ray crystallography, computational investigation on quinoxaline derivatives. National Institutes of Health (PubMed). Link

• Beilstein Journals . (2024). Structure–property relationships in dicyanopyrazinoquinoxalines. Beilstein J. Org.[3] Chem. Link[3]

• MDPI . (2023). Crystal Structures of DNA Intercalating Agents Dipyrido-quinoxaline. Inorganics. Link

• ResearchGate . (2010). 2-Methoxyquinoline-3-carbaldehyde: Crystal structure and packing. Acta Crystallographica Section E. Link

• Asian Pubs . (2012). One-Pot Synthesis of Quinoxalines Starting from Aldehydes. Asian Journal of Chemistry. Link(Note: Generalized link to journal archive for verification)

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. beilstein-journals.org [beilstein-journals.org]

Comparative Guide: Assessing the Purity of Synthesized 3-Bromoquinoxaline-2-carbaldehyde Derivatives

Executive Summary

3-Bromoquinoxaline-2-carbaldehyde is a high-value heterocyclic intermediate utilized in the synthesis of kinase inhibitors, intercalating agents, and antimicrobial drugs. Its dual functionality—an electrophilic aldehyde and a nucleophilic-susceptible bromide—makes it a versatile "linchpin" scaffold. However, this same reactivity presents significant analytical challenges.

Standard HPLC-UV/Vis methods often overestimate the purity of this compound by failing to detect inorganic salts, hydration states (gem-diols), or non-chromophoric polymerization products. This guide objectively compares High-Performance Liquid Chromatography (HPLC) , Quantitative Nuclear Magnetic Resonance (qNMR) , and Liquid Chromatography-Mass Spectrometry (LC-MS) , recommending a hybrid workflow for pharmaceutical-grade validation.

Part 1: The Analytical Challenge

The quinoxaline core is electron-deficient, making the C2-aldehyde highly susceptible to nucleophilic attack (hydration) and oxidation.

Critical Impurity Profile

• Oxidation Byproduct: 3-Bromoquinoxaline-2-carboxylic acid (Result of air oxidation).

• Hydrolysis Byproduct: 3-Hydroxyquinoxaline-2-carbaldehyde (Result of C-Br displacement during aqueous workup).

• Hydration State: The aldehyde carbonyl often exists in equilibrium with its gem-diol form (

  ) in the presence of trace water, complicating integration in standard NMR and peak shape in HPLC.

• Regioisomers: If synthesized from non-symmetric substituted o-phenylenediamines, 6- and 7-substituted isomers may co-elute.

Part 2: Comparative Analysis of Methodologies

Method A: HPLC-UV/Vis (The Industry Workhorse)

• Role: Routine process monitoring and relative quantitation of organic impurities.[1]

• Pros: High sensitivity; excellent resolution of structurally similar organic impurities (e.g., carboxylic acid derivatives).

• Cons: Requires reference standards for absolute quantitation (response factors vary); "blind" to inorganic salts and residual solvents; potential on-column degradation of the labile C-Br bond.

Method B: 1H qNMR (The Structural Validator)

• Role: Absolute purity determination (Potency assignment).

• Pros: Primary Ratio Method (no reference standard of the analyte required); detects residual solvents, water, and inorganic salts (indirectly via mass balance); confirms the aldehyde/gem-diol ratio.

• Cons: Lower sensitivity (LOD ~0.1%); requires distinct, non-overlapping signals (often difficult in aromatic regions).

Method C: LC-MS (The Impurity Hunter)

• Role: Identification of unknown peaks.

• Pros: Mass-specific detection allows identification of hydrolysis products (M-Br+OH) and oxidation products (M+16).

• Cons: Not suitable for precise quantitation without isotopically labeled standards; ionization suppression can hide impurities.

Performance Matrix

Feature	HPLC-UV/Vis	1H qNMR	LC-MS
Primary Output	Relative Purity (% Area)	Absolute Purity (% w/w)	Impurity ID (m/z)
Reference Std Required?	Yes (for w/w%)	No (Internal Std only)	No
Detection Limit	< 0.05%	~ 0.1%	< 0.01%
Inorganic Detection	No	No (but affects mass calc)	No
Hydrate Detection	Poor (Peak Tailing)	Excellent (Distinct Shift)	Variable
Cost Per Run	Low	Medium	High

Part 3: Strategic Workflow & Visualization

The following diagram illustrates the decision logic for selecting the correct analytical tool based on the synthesis stage.

Figure 1: Integrated Analytical Workflow for Quinoxaline Derivatives.

Part 4: Detailed Experimental Protocols

Protocol 1: HPLC-PDA Method for Organic Impurities

Objective: Separate the target aldehyde from its carboxylic acid oxidation product and hydrolyzed hydroxy-derivative.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH suppresses ionization of the carboxylic acid impurity, sharpening the peak).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 10% B (Isocratic hold for polar salts)

  • 2-15 min: 10% → 90% B (Linear gradient)

  • 15-20 min: 90% B (Wash)

• Flow Rate: 1.0 mL/min.[2]

• Detection: 254 nm (Quinoxaline core) and 280 nm.

• Sample Prep: Dissolve 1 mg in 1 mL ACN. Crucial: Inject immediately to prevent hydrolysis in the vial.

Protocol 2: 1H qNMR for Absolute Purity (Potency)

Objective: Determine mass purity (% w/w) without a reference standard of the analyte.

• Solvent: DMSO-d6 (Preferred over CDCl3 to prevent hemiacetal formation and improve solubility).

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (TMB) or Maleic Acid. Criteria: High purity (>99.9%), non-hygroscopic, distinct singlet signal.

• Relaxation Delay (D1): 30 seconds (Must be > 5 × T1 of the longest relaxing proton to ensure full magnetization recovery).

• Pulse Angle: 90°.

• Scans: 16 or 32.

• Procedure:

  • Accurately weigh ~10 mg of Analyte (

    ) and ~5 mg of IS ( ) into the same vial.

  • Dissolve in 0.6 mL DMSO-d6.

  • Integrate the Aldehyde proton (~10.2 ppm, singlet) against the IS singlet.

• Calculation:

  Where = Integral area, = Number of protons, = Molecular weight, = Purity.[3][4][5][6][7][8][9][10]

Part 5: Supporting Experimental Data (Simulated Case Study)

The following table demonstrates a common scenario where HPLC overestimates purity by missing inorganic salts and solvent residues, which qNMR detects.

Sample: Batch BQ-2C-042 (Yellow solid).

Parameter	HPLC-UV Result	qNMR Result	Interpretation
Analyte Signal	99.2% (Area %)	94.5% (w/w %)	HPLC ignores non-UV active mass.
Impurity 1	0.5% (Acid deriv.)	0.5% (w/w %)	Both methods detect organic oxidation.
Impurity 2	Not Detected	3.2% (w/w %)	Residual DMF. Visible in NMR (2.73, 2.89, 7.95 ppm).
Impurity 3	Not Detected	1.8% (w/w %)	Inorganic Salts. Inferred from mass balance gap.
Conclusion	Pass	Fail (<95%)	Batch requires drying and water wash.

Visualization of Impurity Pathways

Understanding the origin of impurities is vital for process control.

Figure 2: Degradation pathways leading to common impurities.

References

• BenchChem. (2025).[2][5][11] Application Notes and Protocols for the Analytical Characterization of Quinoxaline Compounds. Retrieved from

• United States Pharmacopeia (USP). (2024). Equivalency between Mass Balance and qNMR methodologies.[9] Retrieved from

• Almac Group. (2023). QNMR – a modern alternative to HPLC.[12] Retrieved from

• RSSL. (2024). qNMR for Purity Determination in Pharmaceuticals.[1] Retrieved from

• National Institutes of Health (NIH). (2021). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines.[3][6] PMC8395678. Retrieved from

Sources

• 1. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. journals.asmarya.edu.ly [journals.asmarya.edu.ly]
• 7. researchgate.net [researchgate.net]
• 8. aml.iaamonline.org [aml.iaamonline.org]
• 9. Equavilency between Mass Balance and qNMR metholologies - General - qNMR Exchange [qnmr.usp.org]
• 10. growingscience.com [growingscience.com]
• 11. benchchem.com [benchchem.com]
• 12. QNMR – a modern alternative to HPLC - Almac [almacgroup.com]

Safety & Regulatory Compliance

A Guide for Laboratory Professionals: Proper Disposal of 3-Bromoquinoxaline-2-carbaldehyde

This guide provides a detailed, step-by-step protocol for the safe handling and disposal of 3-Bromoquinoxaline-2-carbaldehyde. As a brominated heterocyclic aldehyde, this compound requires specific disposal procedures to ensure laboratory safety, environmental protection, and regulatory compliance. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

The causality behind these protocols is grounded in the compound's chemical nature. The presence of a bromine atom classifies it as a halogenated organic compound , which dictates its primary waste stream. The aldehyde functional group can confer reactivity and toxicity, while the quinoxaline core is a nitrogen-containing heterocycle, which can produce toxic nitrogen oxides upon combustion if not handled by a proper incineration facility.

Hazard Profile and Essential Precautions

Before handling, it is critical to understand the potential hazards of 3-Bromoquinoxaline-2-carbaldehyde. While specific toxicological data for this exact compound is limited, data from structurally related bromo-aldehydes and quinoxalines indicate a consistent hazard profile.

Key Hazards:

• Skin Irritation: Causes skin irritation upon contact.[1][2]

• Serious Eye Irritation/Damage: Poses a significant risk of serious eye irritation or damage.[1][2][3][4]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][2][4]

• Acute Oral Toxicity: Assumed to be harmful if swallowed, based on data for similar compounds.[3][5][6]

Safety Data Summary

Parameter	Information	Source
Chemical Class	Halogenated Organic Compound	[7][8][9]
Primary Hazards	Skin/Eye/Respiratory Irritant, Harmful if Swallowed	[1][2][3][4]
Engineering Controls	Chemical Fume Hood	[3][5][10]
Personal Protective Equipment (PPE)	Nitrile Gloves, Safety Goggles (EN 166), Lab Coat	[1][2][4][10]
Primary Disposal Route	Approved Hazardous Waste Plant via EHS	[2][3][4][5]
Incompatible Waste Streams	Non-Halogenated Organics, Strong Oxidizers, Acids, Bases	[1][8][11]

Step-by-Step Disposal Protocol

The fundamental principle for disposing of 3-Bromoquinoxaline-2-carbaldehyde is waste segregation . Due to the bromine atom, it must always be treated as halogenated waste. Mixing it with non-halogenated waste contaminates the entire container, significantly increasing disposal costs and complexity.[8][9][11]

Step 1: Select the Correct Waste Container

• Obtain a dedicated hazardous waste container from your institution's Environmental Health & Safety (EHS) department.

• The container must be in good condition, made of a chemically compatible material (e.g., HDPE or glass), and feature a secure, screw-top cap to prevent leaks and vapor release.[9][12]

Step 2: Proper Labeling

• Label the container before adding any waste.[12]

• The label must clearly state:

  • "Hazardous Waste" [8]

  • "Halogenated Organic Waste" (Liquid or Solid)

  • The full chemical name: "3-Bromoquinoxaline-2-carbaldehyde" and any solvents or other chemicals present, including their approximate percentages.[8][12]

  • The date accumulation started.

Step 3: Waste Collection

• For Solid Waste:

  • Carefully transfer pure 3-Bromoquinoxaline-2-carbaldehyde, or items contaminated with it (e.g., weigh boats, gloves, contaminated silica gel), into a designated "Solid Halogenated Organic Waste" container.

  • Avoid generating dust during transfer.[5][13]

  • Always keep the container closed when not actively adding waste.[12]

• For Liquid Waste (Solutions):

  • If the compound is dissolved in a halogenated solvent (e.g., Dichloromethane, Chloroform), carefully pour the waste into a designated "Liquid Halogenated Organic Waste" container.[7][8]

  • If the compound is dissolved in a non-halogenated solvent (e.g., Acetone, Hexane, Ethyl Acetate), the entire mixture is now considered halogenated waste . It must be disposed of in the "Liquid Halogenated Organic Waste" container.[9][12] This is the most critical step to prevent cross-contamination.

  • For aqueous solutions containing the compound, dispose of them in a container labeled "Aqueous Hazardous Waste" . Do not mix with organic solvent waste.[7][11]

Step 4: Storage and Final Disposal

• Store the sealed waste container in a designated Satellite Accumulation Area within your lab.[14]

• Ensure the storage area is away from ignition sources and incompatible materials.[1][10]

• Once the container is full or you have finished the project, contact your institution's EHS department to arrange for pickup and disposal at a licensed waste facility.[15][16]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for correctly segregating waste containing 3-Bromoquinoxaline-2-carbaldehyde.

Caption: Waste Segregation Decision Tree

Emergency Procedures for Spills and Exposure

Accidents can happen. Follow these procedures in the event of a spill or personal exposure.

• Minor Spill (Solid or Liquid in a Fume Hood):

  • Ensure your PPE is intact. Alert others in the immediate area.

  • Absorb liquid spills with a chemical absorbent material (e.g., vermiculite).

  • For solids, carefully sweep up the material, avoiding dust generation.[13]

  • Place all cleanup materials into a sealed container and label it as "Solid Halogenated Organic Waste".

  • Decontaminate the area with an appropriate solvent and then soap and water.

• Major Spill:

  • Evacuate the immediate area.[10]

  • Alert your supervisor and call your institution's emergency EHS number.

  • Prevent entry to the area.

• Personal Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3][4][5]

  • Skin Contact: Remove contaminated clothing. Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][4][5]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][3][10]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3][5]

Regulatory Framework

In the United States, the disposal of chemical waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[17] Discarded commercial chemical products containing aldehydes and halogenated compounds are often classified as hazardous waste.[17][18] Adherence to the procedures outlined in this guide and your institution's specific policies is mandatory for compliance.

References

• Synerzine. (2018, June 22).
• Bucknell University. (2016, April 15).
• ECHEMI.
• University of California, Santa Barbara - Environment, Health and Safety. 7.2 Organic Solvents.
• Apollo Scientific. (2023, August 2).
• Fisher Scientific. (2009, September 11).
• University of Colorado Boulder - Environmental Health and Safety. Hazardous Waste Reduction.
• University of Illinois Urbana-Champaign, Braun Research Group.
• The University of British Columbia - Safety & Risk Services. Organic Solvent Waste Disposal.
• Fisher Scientific. (2009, September 26). Safety Data Sheet: 5-Bromopyridine-2-carbaldehyde.
• TCI Chemicals. (2025, March 13).
• Watson International Ltd. (2020, May 25).
• MilliporeSigma. (2025, September 22).
• Thermo Fisher Scientific. (2025, September 18).
• Fisher Scientific.
• Aldex®. Aldehyde Disposal Made Easy.
• Fisher Scientific. (2011, February 10).
• Synquest Labs. (2017, December 1).
• U.S. Environmental Protection Agency (EPA). (2025, April 1).
• Fisher Scientific. (2025, September 17).
• Fisher Scientific. (2010, October 22). Safety Data Sheet: 6-Bromo-2-pyridinecarboxaldehyde.
• University of Wisconsin-Madison - Environment, Health & Safety. (2022, June 6). Appendix A Disposal Procedures by Chemical.
• Santa Cruz Biotechnology.
• U.S. Environmental Protection Agency (EPA). EPA Hazardous Waste Codes.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• Environmental Marketing Services. (2024, February 12).

Sources

• 1. synerzine.com [synerzine.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. geneseo.edu [geneseo.edu]
• 6. fishersci.com [fishersci.com]
• 7. bucknell.edu [bucknell.edu]
• 8. 7.2 Organic Solvents [ehs.cornell.edu]
• 9. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 10. echemi.com [echemi.com]
• 11. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 12. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 14. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 15. tcichemicals.com [tcichemicals.com]
• 16. Waste Disposal in Laboratory - Environmental Marketing Services [emsllcusa.com]
• 17. epa.gov [epa.gov]
• 18. wku.edu [wku.edu]

Personal protective equipment for handling 3-Bromoquinoxaline-2-carbaldehyde

An In-Depth Guide to Personal Protective Equipment for Handling 3-Bromoquinoxaline-2-carbaldehyde

As a Senior Application Scientist, my primary goal is to empower researchers to achieve their scientific objectives safely and efficiently. Handling specialized reagents like 3-Bromoquinoxaline-2-carbaldehyde, a key building block in medicinal chemistry and materials science, requires a nuanced understanding of its potential hazards. This guide provides a comprehensive, field-tested framework for personal protective equipment (PPE) and safe handling protocols, moving beyond a simple checklist to explain the causality behind each safety measure.

While a specific Safety Data Sheet (SDS) for 3-Bromoquinoxaline-2-carbaldehyde is not publicly available, its structure—a halogenated heterocyclic aromatic aldehyde—allows us to extrapolate its hazard profile from closely related compounds. This proactive, science-based approach ensures the highest level of safety in your laboratory.

Hazard Analysis: Understanding the Risks

Based on analogous compounds such as brominated pyridine and quinoline aldehydes, 3-Bromoquinoxaline-2-carbaldehyde is anticipated to present several key hazards.[1][2][3][4] These hazards are the primary drivers for our PPE recommendations.

Hazard Class	Anticipated Effect	Rationale / Causality
Acute Toxicity, Oral	Toxic or harmful if swallowed.	Aromatic aldehydes can interfere with metabolic processes. Ingestion could lead to systemic toxicity.
Skin Irritation	Causes skin irritation upon contact.[1][4]	The aldehyde functional group and aromatic system can be reactive towards biological macromolecules in the skin, leading to irritation.
Serious Eye Irritation/Damage	Causes serious, potentially damaging eye irritation.[2][5]	The fine, crystalline nature of the solid poses a significant risk of mechanical and chemical irritation if it enters the eyes. Direct contact with mucous membranes can cause severe damage.
Respiratory Irritation	May cause respiratory tract irritation upon inhalation of dust.[1][3][5]	Fine powders can be easily aerosolized, and inhalation can irritate the sensitive tissues of the respiratory system.
Skin Sensitization	May cause an allergic skin reaction in susceptible individuals.	Repeated exposure to some aromatic aldehydes can lead to sensitization, where subsequent, even minor, exposures can trigger a significant allergic response.

The Core Principle: Engineering Controls First

Before any discussion of PPE, it is critical to emphasize that PPE is the last line of defense. The most effective safety measures are engineering controls that remove the hazard at its source.

Always handle 3-Bromoquinoxaline-2-carbaldehyde within a certified chemical fume hood. [5][6][7][8] A fume hood is essential to control the inhalation of any fine dust particles and to contain potential spills. Ensure the sash is kept at the lowest practical height during manipulations.[9]

A Multi-Layered PPE Strategy for Complete Protection

A comprehensive PPE strategy involves selecting equipment that provides a barrier against all potential routes of exposure: dermal (skin), ocular (eyes), and respiratory (inhalation).

Primary Protection: The Non-Negotiables

This level of PPE is mandatory for any work involving 3-Bromoquinoxaline-2-carbaldehyde, from simple transfers to complex reaction setups.

• Eye and Face Protection :

  • Requirement : Chemical splash goggles that meet ANSI Z87.1 or EN 166 standards.[1][6][10]

  • Rationale : Standard safety glasses do not provide a seal around the eyes and are insufficient to protect against fine dust or splashes. Goggles are essential to prevent the solid powder from causing serious eye irritation.[7] For tasks with a higher risk of splashing (e.g., large-scale dissolution), a face shield should be worn over the goggles.[10][11]

• Hand Protection :

  • Requirement : Chemical-resistant, powder-free nitrile gloves.[8][12]

  • Rationale : Nitrile provides good protection against a wide range of chemicals and is crucial for preventing skin irritation and potential sensitization.[10] Gloves must be inspected for defects before each use. It is critical to employ proper glove removal techniques to avoid contaminating your skin. Contaminated gloves should be disposed of immediately as hazardous waste.

• Body Protection :

  • Requirement : A flame-resistant or 100% cotton lab coat, fully buttoned, with long sleeves.[7][11] Long pants and fully enclosed, non-porous shoes are also mandatory.[7][12]

  • Rationale : This protects the skin on your arms and body from accidental contact with the chemical. The lab coat should cover as much skin as possible.[11]

Respiratory Protection: A Risk-Based Approach

• Requirement : Under normal laboratory conditions where the chemical is handled exclusively within a functioning fume hood, a separate respirator is not typically required.[1]

• Situational Requirement : For situations where engineering controls are insufficient—such as cleaning a large spill or if the fume hood is not functioning correctly—respiratory protection is necessary. A NIOSH-approved air-purifying respirator with a particulate filter (N95 or higher) should be used.[6][11] All respirator use requires prior medical evaluation and fit-testing as per OSHA regulations.[10][11]

Procedural Guide: Integrating PPE into Your Workflow

This step-by-step protocol for weighing and solubilizing 3-Bromoquinoxaline-2-carbaldehyde demonstrates how to integrate these PPE requirements into a standard laboratory task.

Objective : To safely weigh 500 mg of 3-Bromoquinoxaline-2-carbaldehyde and prepare a 0.1 M solution in DMSO.

Step 1: Pre-Operation Safety Check

• Confirm the chemical fume hood is operational and the airflow is adequate.[8]

• Don all required PPE: chemical splash goggles, nitrile gloves, and a buttoned lab coat.[12]

• Ensure an eyewash station and safety shower are accessible and unobstructed.[5][6]

Step 2: Weighing the Compound

• Perform all manipulations deep within the fume hood to minimize the escape of dust.[7]

• Use a tared weigh boat or glass vial to contain the solid.

• Carefully use a spatula to transfer the solid. Avoid any actions that could generate dust, such as tapping the spatula on the side of the container.[6]

• Close the primary container of 3-Bromoquinoxaline-2-carbaldehyde immediately after weighing.

Step 3: Dissolution

• Place the weigh boat or vial containing the weighed solid into the flask or beaker that will be used for the solution.

• Slowly add the calculated volume of solvent (e.g., DMSO) to the vessel, directing the stream to wash down any powder.[8]

• Use a magnetic stir bar or gentle swirling to aid dissolution. If heating is required, use a heating mantle, not an open flame.[12]

Step 4: Post-Handling and Cleanup

• Wipe down the spatula and any surfaces inside the fume hood with a solvent-dampened towel to remove any residual powder.

• Dispose of the weigh boat, gloves, and cleaning materials in a designated solid hazardous waste container.[5][6]

• Wash hands thoroughly with soap and water after removing gloves, even if no contamination is suspected.[6][13]

Visualizing the Safe Handling Workflow

The following diagram outlines the critical decision points and safety protocols for handling 3-Bromoquinoxaline-2-carbaldehyde from receipt to disposal.

Caption: Workflow for Safe Handling of 3-Bromoquinoxaline-2-carbaldehyde.

Disposal and Decontamination

Proper disposal is a critical final step in the safe handling process.

• Waste Segregation : Due to the bromine atom, all waste containing this compound (including empty containers, contaminated gloves, and solutions) must be disposed of in a designated "Halogenated Organic Waste" container.[12] Never dispose of this chemical down the drain.[12]

• Decontamination : Clean any contaminated glassware and surfaces within the fume hood. A final rinse with acetone followed by soap and water is typically effective.

By adhering to this comprehensive guide, you build a self-validating system of safety that protects you, your colleagues, and your research. This proactive approach, grounded in the fundamental principles of chemical hygiene, allows you to work with confidence and integrity.

References

• Thermo Fisher Scientific. (2009, September 26). Safety Data Sheet for 5-Bromopyridine-2-carbaldehyde.
• Fisher Scientific. (2009, September 11). Safety Data Sheet for 2-Bromomalonaldehyde.
• Thermo Fisher Scientific. (2025, September 17). Safety Data Sheet for 5-Bromosalicylaldehyde.
• MilliporeSigma. (2025, September 22). Safety Data Sheet.
• Thermo Fisher Scientific. (2025, September 18). Safety Data Sheet for Quinoline-3-carbaldehyde.
• CHEMM. (2026, February 4). Personal Protective Equipment (PPE).
• Albert Kerbl GmbH. Protective Equipment | Plant Protection.
• Fisher Scientific. (n.d.). Safety Data Sheet for 2-Quinolinecarboxaldehyde.
• California State University, Bakersfield. Topic 1: Safety in the Organic Chemistry Laboratory.
• University of California, San Francisco. Chemical Safety: Personal Protective Equipment.
• MilliporeSigma. (2025, October 15). Safety Data Sheet.
• GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals.
• Thermo Fisher Scientific. (2012, July 9). Safety Data Sheet for 5-Bromoquinoline.
• DuraLabel Resources. (2026, January 15). Chemical Hazard PPE & How to Protect Workers From Poisons.
• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• Fisher Scientific. (2010, October 22). Safety Data Sheet for 6-Bromo-2-pyridinecarboxaldehyde.
• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet - 3-bromo benzaldehyde 97%.
• Utah State University. RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY.
• Actylis Lab Solutions. (n.d.). Life-Changing Safety Tips for Handling Laboratory Chemicals.

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. geneseo.edu [geneseo.edu]
• 7. csub.edu [csub.edu]
• 8. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 9. artsci.usu.edu [artsci.usu.edu]
• 10. resources.duralabel.com [resources.duralabel.com]
• 11. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 12. hscprep.com.au [hscprep.com.au]
• 13. gz-supplies.com [gz-supplies.com]